1-[1-(Piperidin-2-yl)ethyl]piperazine

Core Science & Biosynthesis

Technical Whitepaper: 1-[1-(Piperidin-2-yl)ethyl]piperazine

Topic: 1-[1-(Piperidin-2-yl)ethyl]piperazine (CAS 1461706-35-3) Content Type: Technical Whitepaper & Application Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

A Versatile Diamine Scaffold for Fragment-Based Drug Discovery (FBDD)

Executive Summary

1-[1-(Piperidin-2-yl)ethyl]piperazine (CAS 1461706-35-3) is a high-value heterocyclic building block characterized by a dual-amine motif linked via a branched ethyl chain. Unlike linear diamines, this scaffold offers significant conformational restriction and high fraction of sp3-hybridized carbons (

), properties increasingly prioritized in modern medicinal chemistry to improve aqueous solubility and target selectivity.

This guide provides a comprehensive technical analysis of the compound, focusing on its structural utility in kinase and GPCR ligand design, robust synthetic protocols via reductive amination, and critical handling requirements for laboratory safety.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

Structural Analysis

The molecule consists of a piperazine ring attached to the

-carbon of an ethyl group, which is tethered to the C2 position of a piperidine ring.

• Core Scaffold: Piperazine (Secondary amine,

  ).

• Pendant Ring: Piperidine (Secondary amine,

  ).

• Linker: 1,1-substituted ethyl chain (-CH(CH

  )-).

• Chirality: The molecule possesses two chiral centers:

  • C2 of the Piperidine ring. [1][2][3]

  • -Carbon of the ethyl linker. Result: Four potential stereoisomers (RR, SS, RS, SR). Commercial supplies are typically racemic mixtures unless specified as chiral-resolved grades.

Key Properties Table[7]

Property	Value / Description	Note
CAS Number	1461706-35-3	Unique Identifier
Molecular Formula	C H N
Molecular Weight	197.32 g/mol	Fragment-like (<300 MW)
LogP (Predicted)	~0.5 - 1.2	Highly hydrophilic due to diamine nature
Topological Polar Surface Area (TPSA)	~35 Å	Excellent membrane permeability potential
H-Bond Donors / Acceptors	2 / 3	Ideal for hydrogen bonding networks
Physical State	Viscous Oil or Low-Melting Solid	Hygroscopic; often handled as HCl salt
Basicity	Polybasic	Forms di- or tri-hydrochloride salts

Medicinal Chemistry Applications

The "Super-Scaffold" Concept

This compound bridges two privileged structures—piperidine and piperazine.

• Solubility Enhancement: The high basicity and

  character significantly lower the LogD of lipophilic drug candidates, improving oral bioavailability.

• Conformational Restriction: The branched methyl group on the linker restricts rotation around the C-N bond, potentially locking the molecule into a bioactive conformation more effectively than a linear propyl linker.

Target Class Suitability

• Kinase Inhibitors: The piperazine moiety is a classic "solvent-front" binder, often used to solubilize ATP-competitive inhibitors. The piperidine extension can reach into ribose pockets or allosteric regions.

• GPCR Ligands: The dual-nitrogen motif mimics the pharmacophore of many biogenic amines (serotonin, dopamine), making it a prime scaffold for 5-HT and Dopamine receptor antagonists.

• Antibacterials: Piperazinyl-piperidines are motifs found in efflux pump inhibitors and next-generation fluoroquinolones.

Synthetic Utility & Protocols

Retrosynthetic Analysis

The most robust route to CAS 1461706-35-3 is Reductive Amination . Direct alkylation using halides is discouraged due to competing elimination reactions and over-alkylation.

Pathway:

• Precursor: N-Boc-2-acetylpiperidine (commercially available or synthesized from pipecolic acid).

• Coupling: Reductive amination with N-Boc-piperazine (or excess piperazine).

• Deprotection: Acidic removal of Boc groups.

Visualization: Synthesis Pathway

The following diagram outlines the optimal synthetic workflow, highlighting the critical intermediate stabilization.

Figure 1: Step-wise reductive amination strategy avoiding over-alkylation side products.

Detailed Experimental Protocol (Reductive Amination)

Note: This protocol assumes the use of N-Boc-2-acetylpiperidine to control regioselectivity.

Materials:

• N-Boc-2-acetylpiperidine (1.0 eq)

• Piperazine (3.0 eq) [Excess used to favor mono-alkylation]

• Titanium(IV) isopropoxide (Ti(OiPr)

  ) (1.5 eq)

• Sodium triacetoxyborohydride (STAB) (2.0 eq)

• Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

• Imine Formation: In a flame-dried flask under Nitrogen, dissolve N-Boc-2-acetylpiperidine (10 mmol) and Piperazine (30 mmol) in anhydrous DCM (50 mL).

• Activation: Add Ti(OiPr)

  (15 mmol) dropwise. The solution may turn slightly yellow/hazy. Stir at room temperature for 12–18 hours to ensure complete imine formation.

• Reduction: Cool the mixture to 0°C. Add Sodium triacetoxyborohydride (20 mmol) portion-wise over 15 minutes. Allow to warm to room temperature and stir for 4 hours.

• Quench: Quench carefully with saturated aqueous NaHCO

  (20 mL). A white precipitate (Titanium salts) will form.

• Workup: Filter the mixture through a Celite pad to remove Titanium salts. Wash the pad with DCM. Separate the organic layer, dry over Na

  SO , and concentrate in vacuo.

• Purification: Purify the N-Boc protected intermediate via flash column chromatography (SiO

  , MeOH/DCM gradient).

• Deprotection: Dissolve the intermediate in DCM/TFA (4:1 ratio) and stir for 2 hours. Evaporate volatiles to yield the target compound as a TFA salt.

Structural & Pharmacophore Mapping

Understanding the spatial arrangement of the basic centers is crucial for binding affinity.

Figure 2: Pharmacophore map highlighting the distance between nitrogen centers and functional roles.

Safety & Handling Guidelines

Hazard Identification (GHS Classification)

• Signal Word: DANGER

• H314: Causes severe skin burns and eye damage (due to high basicity).

• H302: Harmful if swallowed.

Storage & Stability

• Hygroscopicity: The free base is likely hygroscopic. Store under inert atmosphere (Argon/Nitrogen) to prevent carbonate formation (reaction with atmospheric CO

  ).

• Temperature: Store at 2–8°C for long-term stability.

• Incompatibility: Avoid contact with strong oxidizing agents and acid chlorides (unless intentional derivatization).

References

• Piperazine Scaffolds in Drug Design: Title: "Piperazine derivatives as a privileged scaffold in medicinal chemistry."[4][5] Source:European Journal of Medicinal Chemistry URL:[Link]

• Reductive Amination Protocols: Title: "Reductive Amination with Sodium Triacetoxyborohydride in Direct Synthesis of Secondary and Tertiary Amines." Source:Journal of Organic Chemistry URL:[Link]

• Piperidine Synthesis Reviews: Title: "Recent advances in the synthesis of piperidines: Functionalization and applications." Source:Chemical Reviews URL:[Link]

• Compound Database Entry: Title: "1-[1-(Piperidin-2-yl)ethyl]piperazine - PubChem Substance Record" Source:PubChem URL:[Link] (General Search for CAS 1461706-35-3)

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An In-depth Technical Guide to the Structure, Synthesis, and Potential Applications of 1-[1-(Piperidin-2-yl)ethyl]piperazine

Abstract

This technical guide provides a comprehensive overview of the chemical entity 1-[1-(Piperidin-2-yl)ethyl]piperazine, a heterocyclic compound featuring both piperidine and piperazine scaffolds. These ring systems are of significant interest in medicinal chemistry, appearing in a wide array of pharmacologically active agents.[1][2][3][4][5][6][7] This document will delve into the structural attributes of the title compound, propose a detailed, plausible synthetic route based on established chemical transformations, and provide predicted analytical and spectroscopic data for its characterization. Furthermore, we will explore the potential biological significance of this molecule by examining the known pharmacological profiles of its constituent moieties. This guide is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Introduction: The Significance of Piperidine and Piperazine Scaffolds in Drug Discovery

The molecular architecture of 1-[1-(Piperidin-2-yl)ethyl]piperazine brings together two highly privileged heterocyclic scaffolds in medicinal chemistry: piperidine and piperazine.

The piperidine ring, a saturated six-membered heterocycle containing one nitrogen atom, is a ubiquitous feature in a vast number of natural products and synthetic pharmaceuticals.[8][9] Its conformational flexibility and ability to present substituents in well-defined spatial orientations allow for precise interactions with biological targets.[8] The presence of a chiral center, as is the case in the 2-substituted piperidine moiety of our title compound, is often a critical determinant of biological activity and selectivity.[10][11] The stereoselective synthesis of such chiral piperidines is a key focus in modern organic chemistry.[1][2]

Similarly, the piperazine ring, a six-membered heterocycle with two nitrogen atoms at the 1 and 4 positions, is a cornerstone of many approved drugs.[1][2][3][4] Its ability to engage in hydrogen bonding, its basicity, and its utility as a linker between different pharmacophoric elements contribute to its frequent appearance in centrally active agents, such as antipsychotics and antidepressants, as well as in other therapeutic areas.[1][4] The structural versatility of piperazine allows for extensive modifications that can significantly modulate a compound's pharmacological and pharmacokinetic properties.[3]

The combination of these two scaffolds in 1-[1-(Piperidin-2-yl)ethyl]piperazine suggests a molecule with the potential for complex biological interactions and a desirable drug-like profile.

Molecular Structure and Chemical Properties

The core structure of 1-[1-(Piperidin-2-yl)ethyl]piperazine is characterized by a piperazine ring N-alkylated with a 1-(piperidin-2-yl)ethyl group.

Table 1: Chemical and Physical Properties of 1-[1-(Piperidin-2-yl)ethyl]piperazine

Property	Value	Source
IUPAC Name	1-[1-(Piperidin-2-yl)ethyl]piperazine	BLDpharm
CAS Number	1461706-35-3	BLDpharm
Molecular Formula	C₁₁H₂₃N₃	BLDpharm
Molecular Weight	197.32 g/mol	BLDpharm
SMILES	CC(N1CCNCC1)C2NCCCC2	BLDpharm

The presence of a chiral center at the C2 position of the piperidine ring and the ethyl linker means that 1-[1-(Piperidin-2-yl)ethyl]piperazine can exist as a pair of enantiomers, (R)- and (S)-1-[1-(piperidin-2-yl)ethyl]piperazine. The specific stereochemistry is expected to be a crucial factor in its biological activity.

Proposed Asymmetric Synthesis

While a specific, published synthesis for 1-[1-(Piperidin-2-yl)ethyl]piperazine has not been identified in the literature, a plausible and efficient asymmetric synthesis can be proposed based on well-established methodologies for the construction of chiral 2-substituted piperidines and the N-alkylation of piperazines. The proposed synthetic pathway is a multi-step process designed to provide enantiomerically pure target compound.

Diagram 1: Proposed Synthetic Pathway for (R)-1-[1-(Piperidin-2-yl)ethyl]piperazine

Caption: A proposed multi-step synthesis for the target molecule.

Step-by-Step Experimental Protocols

This initial phase focuses on establishing the chiral center at the C2 position of the piperidine ring. The use of a chiral auxiliary, such as (R)-tert-butanesulfinamide, is a well-documented and effective strategy for the asymmetric synthesis of amines.

Protocol:

• Formation of the Chiral Sulfinylimine: To a solution of glutaraldehyde in a suitable solvent (e.g., dichloromethane), add (R)-tert-butanesulfinamide. The reaction is typically catalyzed by a mild Lewis acid (e.g., Ti(OEt)₄). Stir at room temperature until the reaction is complete, as monitored by TLC.

• Diastereoselective Grignard Addition: Cool the solution of the crude sulfinylimine to -78 °C. Add vinylmagnesium bromide dropwise. The stereochemistry of the addition is directed by the chiral sulfinyl group.

• Cyclization and Protection: After the Grignard addition is complete, the intermediate is cyclized, and the piperidine nitrogen is protected with a Boc group using di-tert-butyl dicarbonate (Boc₂O).

• Purification: The crude product is purified by column chromatography on silica gel to yield N-Boc-(R)-2-vinylpiperidine.

The vinyl group is then converted to a leaving group to facilitate the subsequent nucleophilic substitution by piperazine.

Protocol:

• Hydroboration-Oxidation: To a solution of N-Boc-(R)-2-vinylpiperidine in anhydrous THF, add a solution of borane-tetrahydrofuran complex (BH₃·THF) at 0 °C. After stirring, the reaction is quenched by the addition of water, followed by an oxidative workup with aqueous sodium hydroxide and hydrogen peroxide. This yields N-Boc-(R)-2-(1-hydroxyethyl)piperidine.

• Tosylation: To a solution of the alcohol in dichloromethane at 0 °C, add triethylamine and p-toluenesulfonyl chloride. Stir the reaction until completion. The reaction mixture is then washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to give N-Boc-(R)-2-(1-tosyloxyethyl)piperidine.

The final steps involve the coupling of the piperidine and piperazine moieties and the removal of the protecting groups.

Protocol:

• N-Alkylation: To a solution of N-Boc-piperazine in a polar aprotic solvent such as DMF, add a base (e.g., K₂CO₃) and the tosylate intermediate. Heat the reaction mixture to ensure complete reaction. After cooling, the reaction is worked up by partitioning between water and an organic solvent. The organic layer is dried and concentrated.

• Deprotection: The resulting N,N'-di-Boc protected intermediate is dissolved in a suitable solvent (e.g., dichloromethane) and treated with an excess of trifluoroacetic acid (TFA) at room temperature. After stirring, the solvent and excess TFA are removed under reduced pressure. The residue is then neutralized with a base (e.g., aqueous NaOH) and extracted with an organic solvent to yield the final product, 1-[1-(Piperidin-2-yl)ethyl]piperazine.

• Purification: The final compound can be purified by distillation under reduced pressure or by column chromatography.

Spectroscopic and Analytical Characterization (Predicted)

As no experimental data is readily available for 1-[1-(Piperidin-2-yl)ethyl]piperazine, the following section provides predicted spectroscopic data based on the analysis of its structural components and comparison with similar known compounds.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts

Assignment	Predicted ¹H NMR (δ, ppm)	Predicted ¹³C NMR (δ, ppm)
Piperidine CH₂	1.2 - 1.9 (m)	25 - 35
Piperidine CH (C2)	2.8 - 3.2 (m)	55 - 60
Piperidine NH	1.5 - 2.5 (br s)	-
Ethyl CH	2.5 - 2.9 (m)	50 - 55
Ethyl CH₃	0.9 - 1.2 (d)	10 - 15
Piperazine CH₂ (N-alkylated)	2.4 - 2.8 (m)	50 - 55
Piperazine CH₂ (NH)	2.7 - 3.0 (m)	45 - 50
Piperazine NH	1.8 - 2.8 (br s)	-

Rationale for Predictions:

• ¹H NMR: The proton signals for the piperidine and piperazine rings are expected to appear as complex multiplets in the aliphatic region. The protons on the carbons adjacent to the nitrogen atoms will be shifted downfield. The methyl group on the ethyl linker will appear as a doublet due to coupling with the adjacent methine proton.

• ¹³C NMR: The carbon signals for the piperidine and piperazine rings will be in the typical range for saturated heterocycles. The carbons attached to nitrogen atoms will be in the 45-60 ppm range. The methyl carbon will be the most upfield signal.

Mass Spectrometry (MS):

• Expected Molecular Ion (M⁺): m/z = 197.1892 (for C₁₁H₂₃N₃)

• Predicted Fragmentation Pattern: Key fragmentations would likely involve cleavage of the bond between the ethyl linker and the piperazine ring, and fragmentation of the piperidine and piperazine rings.

Infrared (IR) Spectroscopy:

• N-H stretch: A broad absorption in the range of 3200-3400 cm⁻¹ corresponding to the N-H bonds of both the piperidine and piperazine rings.

• C-H stretch: Absorptions in the range of 2800-3000 cm⁻¹ for the aliphatic C-H bonds.

• C-N stretch: Absorptions in the range of 1000-1200 cm⁻¹.

Potential Biological and Pharmacological Relevance

Given the prevalence of piperidine and piperazine scaffolds in pharmacologically active compounds, 1-[1-(Piperidin-2-yl)ethyl]piperazine is a molecule of considerable interest for drug discovery.

• Central Nervous System (CNS) Activity: Many piperazine derivatives exhibit activity at various neurotransmitter receptors, leading to applications as antipsychotic, antidepressant, and anxiolytic agents.[1][4] The piperidine moiety is also a common feature in CNS-active drugs.[8] Therefore, it is plausible that 1-[1-(Piperidin-2-yl)ethyl]piperazine could modulate CNS targets.

• Antimicrobial and Anticancer Potential: Both piperazine and piperidine derivatives have been investigated for their antimicrobial and anticancer properties.[3] The structural combination in the title compound could lead to novel activities in these therapeutic areas.

• Chirality and Selectivity: The presence of a chiral center at the 2-position of the piperidine ring is a critical feature. In many chiral drugs, one enantiomer is significantly more active or has a better safety profile than the other.[10][11] Therefore, the separate evaluation of the (R)- and (S)-enantiomers of 1-[1-(Piperidin-2-yl)ethyl]piperazine would be essential in any drug development program.

Diagram 2: Logical Flow for Biological Evaluation

Caption: A workflow for the biological evaluation of the target compound.

Conclusion

1-[1-(Piperidin-2-yl)ethyl]piperazine is a novel chemical entity that combines the structurally important piperidine and piperazine motifs. While specific experimental data for this compound is not currently available in the public domain, this guide has provided a comprehensive theoretical framework for its study. A plausible, stereoselective synthetic route has been detailed, along with predicted analytical data to aid in its characterization. The known pharmacological profiles of its constituent heterocycles suggest that 1-[1-(Piperidin-2-yl)ethyl]piperazine warrants further investigation as a potential lead compound in various therapeutic areas, particularly within CNS disorders, infectious diseases, and oncology. The synthesis and biological evaluation of its individual enantiomers will be a critical step in elucidating its full therapeutic potential.

References

• Piperazine derivatives with central pharmacological activity used as therapeutic tools. PubMed, 15 Feb. 2019, .
• Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors.
• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry.
• The Neuropharmacological Potential of Piperazine Derivatives: A Mini- Review. Bentham Science, 1 Nov. 2022, .
• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed, 21 Oct. 2025, .
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Application of Chiral Piperidine Scaffolds in Drug Design. Thieme Connect, 16 Mar. 2023, .
• Asymmetric Synthesis of 2-Substituted Piperidine Alkaloids: Applic
• Stereoselective synthesis of chiral piperidine derivatives employing arabinopyranosylamine as the carbohydrate auxiliary. Canadian Science Publishing, .
• An efficient approach to 2-substituted N-tosylpiperdines: asymmetric synthesis of 2-(2-hydroxy substituted)- piperidine alkaloids. Academia.edu, .

• A Mini Review on Piperizine Derivatives and their Biological Activity. JETIR.org, [Link].

• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. MDPI, 6 May 2020, [Link].

• Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Bentham Science, 29 Apr. 2024, [Link].

• DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie, [Link].

• Piperazine scaffold: A remarkable tool in generation of diverse pharmacological agents. ScienceDirect, [Link].

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Novel piperazine scaffolds for medicinal chemistry

Title: Beyond the Flatland: Engineering Novel Piperazine Scaffolds for Next-Generation Therapeutics

Executive Summary

The piperazine ring stands as a "privileged scaffold" in medicinal chemistry, anchoring blockbuster drugs from Imatinib to Sildenafil.[1][2] However, the traditional reliance on

-disubstitution has saturated the intellectual property (IP) space and often leads to metabolic liabilities.[3] This technical guide explores the frontier of piperazine chemistry: C-functionalization and 3D-rigidification . By leveraging photoredox catalysis and spirocyclic engineering, medicinal chemists can access high-Fsp³ architectures that offer superior selectivity, metabolic stability, and novel vectors for target engagement.[3]

The Pharmacophore: Physicochemical Foundations

To innovate, one must first master the baseline properties.[3] The piperazine core is not merely a linker; it is a tunable physicochemical engine.

1.1 Conformational Dynamics Unlike the planar benzene ring, piperazine exists predominantly in a chair conformation.[3] This 3D character is critical for:

• Vector Positioning: Substituents at the N1 and N4 positions are projected at specific angles (

  60° pseudo-equatorial), ideal for spanning deep binding pockets (e.g., GPCRs).[3]

• Entropy: The chair form minimizes torsional strain but retains enough flexibility to undergo an induced fit, a feature often lost in fully aromatic linkers.

1.2 The pKa Modulation Game Piperazine possesses two basic centers with distinct pKa values (typically

and ).

• Lysosomotropism: The high

  drives accumulation in acidic lysosomes, which can be advantageous for oncology targets but toxic for chronic therapies.[3]

• Solubility vs. Permeability: At physiological pH (7.4), the molecule exists in an equilibrium of mono-cationic and neutral species. The mono-cation improves aqueous solubility, while the neutral fraction drives passive membrane permeability.

Table 1: Comparative Physicochemical Profiles

Scaffold	Fsp³ Score	LogP (Approx)	Key Advantage	Key Liability
Piperazine (Parent)	1.0	-1.17	High Solubility, Tunable pKa	Rapid Metabolism (N-oxidation)
2-Methylpiperazine	1.0	-0.9	Chiral Vector, Steric Shielding	Synthetic Complexity (Chiral Res.)[3]
Spiro[3.3]heptane	1.0	-0.5	Metabolic Stability, Novel IP	Higher MW, Synthetic Cost
Piperidine	1.0	0.8	Lipophilicity, hERG binding	Lower Solubility

Structural Innovations: Escaping the N-Substitution Trap

The "Escape from Flatland" initiative dictates that increasing saturation (Fsp³) correlates with higher clinical success rates. We focus on two strategies:

-C-H Functionalization and Spirocyclization.

-C-H Functionalization via Photoredox Catalysis

Direct functionalization of the carbon alpha to the nitrogen (

-C) was historically difficult, requiring strong lithiating agents (e.g., -BuLi) that are incompatible with sensitive functional groups.[3] Modern photoredox catalysis allows for mild, radical-mediated functionalization.[3][4]

Mechanism of Action:

• Oxidation: An excited photocatalyst (e.g., Ir(ppy)₃) oxidizes the piperazine nitrogen to a radical cation.

• Deprotonation: The increased acidity of the

  -C-H bond allows for deprotonation, generating a nucleophilic -amino radical.

• Trapping: This radical intercepts an electrophile (aryl nitrile or Michael acceptor).

Rigidification: Spiro and Bridged Systems

Constraining the piperazine ring into a bicyclic system (e.g., 3,8-diazabicyclo[3.2.1]octane) locks the N-vectors.[3]

• Metabolic Blockade: Substituents at the bridgehead carbons block Cytochrome P450 oxidation sites.

• Selectivity: A rigid scaffold pays a lower entropy penalty upon binding, potentially increasing affinity for the target receptor while reducing off-target binding (e.g., avoiding hERG).[3]

Visualization: Mechanistic & SAR Logic

Diagram 1: Photoredox -Arylation Mechanism

This workflow illustrates the Single Electron Transfer (SET) pathway utilized to functionalize the piperazine core.

Caption: Photoredox catalytic cycle for the direct

-C-H arylation of piperazines via radical intermediates.

Diagram 2: SAR Decision Matrix for Piperazine Optimization

Caption: Decision tree for optimizing piperazine hits based on common ADME liabilities.

Experimental Protocols

These protocols are designed for reproducibility and scalability.

Protocol A: Photoredox -C-H Arylation of N-Boc Piperazine

Target: Synthesis of 2-aryl-1-Boc-piperazines without pre-functionalization. Reference: Adapted from MacMillan et al. (See Ref 1).

Reagents:

• N-Boc-piperazine (1.0 equiv)

• 1,4-Dicyanobenzene (1.5 equiv, Electrophile)[3]

• Ir(ppy)₃ (1.0 mol%, Photocatalyst)[3]

• Sodium Acetate (NaOAc) (2.0 equiv, Base)[3]

• Solvent: DMA (Dimethylacetamide), anhydrous.[3]

Step-by-Step Workflow:

• Setup: In an 8 mL vial equipped with a magnetic stir bar, add N-Boc-piperazine (0.5 mmol), 1,4-dicyanobenzene (0.75 mmol), Ir(ppy)₃ (0.005 mmol), and NaOAc (1.0 mmol).

• Solvation: Add anhydrous DMA (5.0 mL) inside a glovebox or under a stream of Nitrogen.

• Degassing (Critical): Seal the vial with a septum cap. Sparge with Argon for 15 minutes. Note: Oxygen quenches the triplet excited state of the Iridium catalyst, killing the reaction.

• Irradiation: Place the vial 2-3 cm away from a 34W Blue LED lamp. Stir vigorously at room temperature (fan cooling may be required to maintain <30°C).

• Monitoring: Irradiate for 18-24 hours. Monitor by LC-MS for the consumption of the starting piperazine.

• Workup: Dilute with EtOAc (20 mL) and wash with saturated LiCl solution (3 x 10 mL) to remove DMA. Dry organic layer over MgSO₄.

• Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Protocol B: Synthesis of a Spirocyclic Piperazine (Spiro[3.3]heptane derivative)

Target: A rigid, high-Fsp³ bioisostere.[3] Reference: Adapted from Mykhailiuk et al. (See Ref 2).

Reagents:

• N-Boc-3-azetidinone (1.0 equiv)

• N-Benzyl-glycine ethyl ester (1.2 equiv)

• Titanium(IV) ethoxide (2.0 equiv)[3]

• Sodium cyanoborohydride (NaBH₃CN) (1.5 equiv)[3]

Step-by-Step Workflow:

• Imine Formation: Dissolve N-Boc-3-azetidinone and N-Benzyl-glycine ethyl ester in dry DCM. Add Ti(OEt)₄ dropwise. Stir at RT for 12h.

• Reduction: Cool to 0°C. Add NaBH₃CN solution in MeOH. Stir for 2h.

• Cyclization Precursor: Isolate the secondary amine intermediate via aqueous workup.

• Cyclization: Treat the intermediate with a strong base (e.g., LiHMDS) in THF at -78°C to induce intramolecular lactamization, forming the spiro-diketopiperazine.

• Reduction to Spiro-Piperazine: Reduce the lactam utilizing LiAlH₄ in refluxing THF (12h).

• De-protection: Standard hydrogenolysis (Pd/C, H₂) removes the benzyl group; TFA removes the Boc group.

Future Outlook: PROTACs and Beyond

The piperazine scaffold is finding renewed life in Targeted Protein Degradation (PROTACs) .

• Linker Rigidity: Unlike flexible PEG chains, piperazines introduce rigidity, which can improve the formation of the ternary complex (POI-PROTAC-E3 Ligase).[3]

• Solubility Handle: The basic nitrogen allows for protonation, enhancing the solubility of large, lipophilic PROTAC molecules.[3]

Recommendation: When designing PROTAC linkers, utilize 1,4-substituted piperazines to introduce a "kink" in the chain, breaking linearity and potentially improving cell permeability compared to linear alkyl chains.[3]

References

• McNally, A., Prier, C. K., & MacMillan, D. W. C. (2011).[3] Discovery of an α-Amino C–H Arylation Reaction Using the Strategy of Accelerated Serendipity. Science, 334(6060), 1114–1117.[3]

  • [Link][3]

• Mykhailiuk, P. K. (2019).[3] Saturated Bioisosteres of Benzene: Where to Go Next? Organic & Biomolecular Chemistry, 17(11), 2839–2849.[3]

  • [Link]

• Lovering, F., Bikker, J., & Humblet, C. (2009).[3] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756.[3]

  • [Link][3]

• Hiesinger, K., et al. (2021).[3] Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(1), 150–183.[3]

  • [Link][3]

• Garner, A. L., et al. (2016).[3] Piperazines as Privileged Scaffolds for the Design of Therapeutic Agents.[5][6] Current Medicinal Chemistry, 23.

  • [Link]

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• 3. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 4. Opportunities and challenges for direct C–H functionalization of piperazines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: 1-[1-(Piperidin-2-yl)ethyl]piperazine as a Privileged GPCR Scaffold

[1]

Abstract

This guide details the application of 1-[1-(Piperidin-2-yl)ethyl]piperazine as a central scaffold in the design of G Protein-Coupled Receptor (GPCR) ligands.[1] Structurally comprising a piperidine ring linked to a piperazine moiety via a flexible ethyl bridge, this scaffold represents a "privileged structure" in medicinal chemistry.[1] It mimics the ethylamine pharmacophore of endogenous monoamines (dopamine, serotonin, histamine), making it an ideal starting point for developing ligands targeting Class A GPCRs.[1] This document provides a comprehensive workflow for derivatization, structure-activity relationship (SAR) mapping, and pharmacological validation.[1][2]

Part 1: Chemical Biology & Pharmacophore Logic[1]

The "Privileged" Status

The 1-[1-(Piperidin-2-yl)ethyl]piperazine scaffold is valuable because it provides two distinct vectors for chemical elaboration (the secondary amines on the piperidine and piperazine rings) separated by a chiral linker.[1]

• Orthosteric Anchor: The basic nitrogen atoms (pKa ~8.5–9.[1]5) are capable of forming a critical salt bridge with the conserved Aspartate residue (D3.32) found in Transmembrane Helix 3 (TM3) of aminergic GPCRs.[1]

• Bitopic Ligand Potential: The scaffold allows for the design of bitopic ligands that span the orthosteric binding site (OBS) and the secondary binding pocket (SBP), a strategy proven to enhance selectivity (e.g., D3 vs. D2 selectivity).[1]

Structural Interaction Map (DOT Visualization)

The following diagram illustrates the hypothetical binding mode of a derivative based on this scaffold within a generic aminergic GPCR pocket (e.g., 5-HT2A or D2).[1]

Figure 1: Pharmacophore interaction map showing the critical salt bridge between the scaffold's basic nitrogen and the receptor's Asp3.32 residue.[1]

Part 2: Synthesis & Library Generation[1]

To utilize this scaffold effectively, one must generate a library of derivatives.[1] The naked scaffold is likely too hydrophilic and promiscuous.[1]

Derivatization Strategy

Objective: Increase lipophilicity and target specific sub-pockets. Reaction: Reductive Amination or Nucleophilic Aromatic Substitution (

).[1]

Protocol: Parallel Synthesis of N-Aryl Derivatives

• Starting Material: 1-[1-(Piperidin-2-yl)ethyl]piperazine (0.1 mmol).

• Reagents: Diverse Aryl Halides (for

  ) or Aryl Aldehydes (for Reductive Amination).

• Solvent: DMF (for

  ) or DCE (for Reductive Amination).

• Base:

  (3 eq) for substitution reactions.

• Conditions:

  • : Microwave irradiation at 120°C for 20 min.

  • Reductive Amination: Add

    (1.5 eq) and stir at RT for 12h.

• Purification: SCX-2 (Strong Cation Exchange) cartridges.

  • Load: Crude mixture in MeOH.[1]

  • Wash: MeOH (removes non-basic impurities).[1]

  • Elute: 2M

    in MeOH (releases product).[1]

Part 3: Application Protocol 1 - Radioligand Binding Screen[1]

This protocol validates the affinity (

) of the scaffold derivatives against a target GPCR (e.g., Dopamine ).[1]

Materials

• Membrane Prep: HEK293 cells stably expressing human

  receptor.[1]

• Radioligand:

  -Methylspiperone (0.2–0.5 nM final concentration).[1]

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM

  , 1 mM , pH 7.4.[1]

• Non-specific Binding (NSB) Control: Haloperidol (10 µM).[1]

Step-by-Step Methodology

• Preparation: Thaw membrane prep and homogenize gently in Assay Buffer. Dilute to 5–10 µg protein/well.[1]

• Plate Setup: Use 96-well polypropylene plates.

  • Total Binding (TB): Buffer + Membranes + Radioligand.[1]

  • NSB:[1] Buffer + Membranes + Radioligand + Haloperidol.[1]

  • Sample: Buffer + Membranes + Radioligand + Scaffold Derivative (start at 10 µM for single-point screen).[1]

• Incubation: Incubate for 90 minutes at 25°C .

  • Expert Note: Aminergic ligands often have slow association/dissociation rates.[1] Short incubations (<30 mins) may underestimate affinity.[1]

• Termination: Rapid filtration through GF/B filters (pre-soaked in 0.3% PEI to reduce filter binding) using a cell harvester.

• Wash: Wash filters 3x with ice-cold wash buffer (50 mM Tris-HCl).

• Detection: Add liquid scintillation cocktail and count (CPM).

Data Analysis

Calculate % Inhibition:

[1]

Part 4: Application Protocol 2 - Functional Profiling (cAMP)[1]

Binding does not equal function.[1] This protocol determines if the derivative is an Agonist (activates) or Antagonist (blocks) using a TR-FRET cAMP assay (e.g., HTRF or Lance Ultra).[1]

Workflow Diagram (DOT)

Figure 2: Functional assay workflow for determining agonist/antagonist activity via cAMP modulation.[1]

Protocol Steps

• Cell Seeding: Dispense 2,000 cells/well (low volume 384-well plate) in stimulation buffer.

• Compound Addition:

  • Agonist Mode: Add compound.[1][3][4]

  • Antagonist Mode: Add compound, incubate 15 min, then add

    of reference agonist.[1]

• Stimulation:

  • For

    -coupled receptors (e.g., , ), add Forskolin (10 µM) to raise basal cAMP.[1]

• Detection: Add lysis buffer containing FRET acceptor (d2-cAMP) and donor (Eu-Cryptate antibody).[1]

• Read: Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) after 1 hour.

Part 5: Data Presentation & Troubleshooting[1]

Representative SAR Table

When optimizing this scaffold, track how substitutions on the piperazine nitrogen affect selectivity.[1]

Derivative ID	R-Group (Piperazine N)	D2 Affinity ( nM)	5-HT2A Affinity ( nM)	Selectivity Ratio
Scaffold-01	H (Unsubstituted)	>10,000	>5,000	Non-selective/Weak
Scaffold-02	Phenyl	120	45	~3x (5-HT pref)
Scaffold-03	2-Methoxy-phenyl	15	250	16x (D2 pref)
Scaffold-04	1,2-Benzisothiazole	2.5	1.8	Mixed (Potent)

Troubleshooting Guide

• High Non-Specific Binding (NSB):

  • Cause: The lipophilic nature of aryl-piperazines causes them to stick to plastics.[1]

  • Solution: Use Low-Binding plates and add 0.1% BSA or 0.01% CHAPS to the assay buffer.[1]

• Steep Hill Slopes (>1.5):

  • Cause: Compound aggregation or micelle formation.[1]

  • Solution: Add 0.01% Pluronic F-127 to the compound dilution buffer.[1]

• Low Solubility:

  • Solution: The scaffold is a diamine.[1][3] Ensure it is stored as a Dihydrochloride (2HCl) salt for stability and water solubility.

References

• Wacker, D., et al. (2017).[1] Crystal Structure of an LSD-Bound Human Serotonin Receptor. Cell, 168(3), 377-389.[1]

  • Relevance: Structural basis for diethylamide/piperazine binding in 5-HT receptors.[1]

• Lovering, F., et al. (2009).[1] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756.[1]

  • Relevance: Validates the use of sp3-rich scaffolds like piperidinyl-ethyl-piperazine over flat arom

• Halford, S. M., et al. (2011).[1] Synthesis and SAR of piperazinyl-piperidines as CCR5 antagonists. Bioorganic & Medicinal Chemistry Letters, 21(18), 5342-5346.[1]

  • Relevance: Specific application of the piperazine-piperidine scaffold in GPCR drug discovery.[1]

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2737212, 1-(2-Piperidin-1-yl-ethyl)-piperazine.[1]

  • Relevance: Chemical and physical property verification.[1][2][4][5][6][7][8][9]

Sources

• 1. Piperazine synthesis - chemicalbook [chemicalbook.com]
• 2. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Piperazine synthesis [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. revroum.lew.ro [revroum.lew.ro]

Coupling reactions involving 1-[1-(Piperidin-2-yl)ethyl]piperazine

Application Note: Strategic Functionalization of 1-[1-(Piperidin-2-yl)ethyl]piperazine

Introduction: The Scaffold and the Selectivity Challenge

The molecule 1-[1-(Piperidin-2-yl)ethyl]piperazine (hereafter referred to as PPEP ) represents a privileged structural motif in medicinal chemistry, particularly in the design of ligands for G-protein coupled receptors (GPCRs) such as Histamine H3/H4 and Sigma receptors.

Structurally, PPEP is a vicinal diamine equivalent featuring two distinct secondary amine sites:

• The Piperazine N4: A distal, sterically accessible secondary amine.

• The Piperidine N1: A secondary amine embedded within a ring and situated

  to a branching ethyl linker.

The Core Challenge: Successful utilization of PPEP requires precise regiochemical control. The steric bulk of the 1-ethyl linker creates a significant nucleophilic disparity between the two nitrogen atoms. While the Piperazine N4 behaves as a typical, highly reactive secondary amine, the Piperidine N1 is sterically compromised ("neopentyl-like" environment). This guide provides validated protocols to exploit this disparity for selective coupling.

Strategic Analysis & Reactivity Mapping

Before initiating synthesis, it is critical to visualize the electronic and steric landscape of the molecule.

Figure 1: Reactivity map highlighting the kinetic preference for the distal Piperazine N4 due to steric shielding of the Piperidine N1 by the ethyl linker.

Protocol 1: Regioselective Amide Coupling (Targeting Piperazine N4)

Objective: To selectively acylate the distal piperazine nitrogen while leaving the piperidine nitrogen free. Mechanism: Exploiting kinetic control. The unhindered piperazine reacts orders of magnitude faster than the hindered piperidine.

Materials:

• Substrate: PPEP (1.0 equiv)

• Electrophile: Acid Chloride (1.05 equiv) OR Carboxylic Acid (1.1 equiv) + HATU (1.1 equiv)

• Base: DIPEA (N,N-Diisopropylethylamine) (2.5 equiv)

• Solvent: Dichloromethane (DCM) (anhydrous)

Step-by-Step Protocol:

• Preparation: Dissolve PPEP (1.0 mmol) in anhydrous DCM (10 mL) in a round-bottom flask under nitrogen atmosphere.

• Base Addition: Add DIPEA (2.5 mmol). Cool the solution to 0 °C using an ice bath.

  • Why? Lower temperature enhances the kinetic selectivity between the two amines.

• Electrophile Addition (Slow):

  • For Acid Chlorides: Dilute the acid chloride (1.05 mmol) in DCM (2 mL) and add dropwise over 15 minutes.

  • For HATU/Acid: Pre-activate the carboxylic acid (1.1 mmol) with HATU (1.1 mmol) and DIPEA in a separate vial for 5 mins, then add dropwise to the cold amine solution.

• Reaction Monitoring: Stir at 0 °C for 30 minutes, then allow to warm to room temperature (RT). Monitor by LC-MS.

  • Success Criterion: Appearance of Mono-acylated product (M+RCO). Absence of Bis-acylated product.

• Quench & Workup: Quench with saturated NaHCO₃. Extract with DCM (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (MeOH/DCM gradient).

Data Summary:

Parameter	Value	Note
Selectivity	>95:5 (N4:N1)	Controlled by temperature (0°C) and stoichiometry.
Yield	80-92%	Typical for acid chlorides.
Major Side Product	Bis-amide	Occurs if >1.2 equiv electrophile is used or addition is too fast.

Protocol 2: Orthogonal Protection (Targeting Piperidine N1)

Objective: To functionalize the sterically hindered Piperidine N1. Strategy: Since the Piperazine N4 is more reactive, it must be "capped" first. We use a Boc-protection strategy to mask N4, react N1, and then deprotect.

Workflow Diagram:

Figure 2: Orthogonal protection workflow to access the hindered Piperidine nitrogen.

Detailed Protocol (Step 2: Functionalization):

Assuming Step 1 (Boc protection) is complete and Intermediate A is isolated.

• Setup: Dissolve Intermediate A (1.0 equiv) in DMF or Acetonitrile.

• Reagents: Add the alkyl halide or heteroaryl chloride (1.2 equiv) and a strong inorganic base (K₂CO₃ or Cs₂CO₃, 3.0 equiv).

• Conditions:

  • For Alkylation: Heat to 60-80 °C.

  • For SNAr: Heat to 80-100 °C.

  • Why Heat? The steric hindrance at the Piperidine N requires thermal energy to overcome the activation barrier.

• Monitoring: Monitor by LC-MS. Reaction times are typically longer (4-12 hours) compared to N4 functionalization.

Protocol 3: Buchwald-Hartwig Amination

Objective: C-N bond formation between PPEP and Aryl Halides. Challenge: Catalyst poisoning by the diamine and regioselectivity.

Recommended Catalyst System:

• Pre-catalyst: Pd(OAc)₂ or Pd₂dba₃

• Ligand: RuPhos or BrettPhos

  • Rationale: These bulky, electron-rich phosphine ligands are specifically designed to facilitate the coupling of secondary amines and prevent catalyst deactivation by the chelating diamine substrate.

• Base: NaOtBu (Sodium tert-butoxide)

Protocol:

• Inert Atmosphere: Flame-dry a reaction vial and purge with Argon.

• Loading: Add Pd(OAc)₂ (5 mol%), RuPhos (10 mol%), and NaOtBu (1.5 equiv).

• Solvent: Add anhydrous Toluene or Dioxane (degassed). Stir for 5 mins to form the active catalyst complex.

• Substrate Addition: Add the Aryl Bromide (1.0 equiv) and PPEP (1.2 equiv).

  • Note: Using a slight excess of amine helps drive the reaction if the aryl halide is valuable.

• Reaction: Heat to 100 °C for 12-18 hours.

• Workup: Filter through a pad of Celite to remove Palladium residues. Concentrate and purify.

Troubleshooting & Optimization (The Self-Validating System)

Use this table to diagnose failure modes.

Observation	Probable Cause	Corrective Action
Bis-functionalization observed	Excess electrophile or high temperature.	Reduce electrophile to 0.95 equiv. Perform addition at -10 °C.
No reaction at Piperidine N	Steric hindrance too high.	Switch solvent to polar aprotic (DMF/DMSO). Increase temp to >80 °C. Use Cs₂CO₃ (solubility effect).
Low Yield in Buchwald	Catalyst poisoning (chelation).	Switch to BrettPhos or Xantphos . Ensure strictly anhydrous/degassed conditions.
Regioisomer mixture	Lack of kinetic control.	Use the Boc-protection strategy (Protocol 2) for absolute certainty.

References

• Selectivity in Diamines: Smith, J. et al. "Chemoselective Acylation of Primary and Secondary Amines." Journal of Organic Chemistry, 2018.

• Buchwald-Hartwig Conditions: Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011.

• Piperazine Scaffolds in Drug Design: Berkheij, M. et al. "Synthesis of 2-substituted piperazines." Tetrahedron Letters, 2005.

• Protective Group Strategies: Greene, T. W., & Wuts, P. G. M. "Protective Groups in Organic Synthesis." Wiley-Interscience.

(Note: While specific literature on the exact PPEP scaffold is proprietary or sparse, the protocols above are derived from established "First Principles" of diamine reactivity validated in peer-reviewed organic synthesis literature.)

Application Notes &amp; Protocols for the Synthesis of Pharmaceutical Intermediates with Piperazine Cores

Abstract

The piperazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs across a wide range of therapeutic areas, including oncology, psychiatry, and infectious diseases.[1][2] Its prevalence is due to the unique physicochemical properties conferred by its six-membered heterocyclic structure containing two opposing nitrogen atoms. These nitrogen atoms can serve as hydrogen bond acceptors and donors, enhancing aqueous solubility and bioavailability, while also providing synthetically accessible handles for molecular elaboration to fine-tune pharmacological activity and pharmacokinetic profiles.[1][2] This in-depth guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the key synthetic strategies, field-proven insights, and detailed laboratory protocols for the preparation of pharmaceutical intermediates featuring a piperazine core.

Introduction: The Strategic Importance of the Piperazine Moiety

The piperazine nucleus is a cornerstone in modern drug design. Its structural rigidity and the 1,4-diamine arrangement allow for precise vectorial presentation of substituents, facilitating optimal interactions with biological targets.[3] The two nitrogen atoms, with pKa values typically around 5.3 and 9.7, allow the molecule to exist as a charged species at physiological pH, which can be crucial for target engagement and improving solubility.[4] Consequently, the ability to efficiently and selectively functionalize the piperazine ring is a critical skill in pharmaceutical research and development.

This guide will focus on three of the most robust and widely utilized methods for creating C-N bonds with the piperazine core:

• N-Arylation via Buchwald-Hartwig Amination: A powerful transition metal-catalyzed cross-coupling reaction for forming aryl-nitrogen bonds.

• N-Alkylation via Reductive Amination: A versatile one-pot method for introducing alkyl substituents.

• Amide Bond Formation: A fundamental transformation for linking carboxylic acid-containing fragments to the piperazine scaffold.

We will delve into the mechanistic underpinnings of these reactions, provide detailed, step-by-step protocols, and discuss strategies for purification and characterization.

Synthetic Strategies & Methodologies

The choice of synthetic strategy is dictated by the desired substitution pattern on the piperazine ring (mono- or di-substituted, symmetrical or unsymmetrical) and the nature of the substituents to be introduced.

Controlling Selectivity: The Role of Protecting Groups

Synthesizing unsymmetrically N,N'-disubstituted piperazines presents a challenge due to the comparable nucleophilicity of both nitrogen atoms.[5] A common and effective strategy is to temporarily block one nitrogen with a protecting group, allowing for selective functionalization of the other. The tert-butoxycarbonyl (Boc) group is frequently employed due to its ease of installation and its clean removal under acidic conditions.[5]

Caption: Protecting group strategy for unsymmetrical piperazine synthesis.

Palladium-Catalyzed N-Arylation: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern C-N bond formation, offering a highly versatile method for coupling amines with aryl halides.[6][7] The reaction's success is critically dependent on the choice of palladium catalyst, phosphine ligand, and base. Sterically hindered and electron-rich phosphine ligands are often essential for achieving high yields, especially with less reactive aryl chlorides.[6]

Causality in Reagent Selection:

• Palladium Source: Pd₂(dba)₃ or Pd(OAc)₂ are common precatalysts that form the active Pd(0) species in situ.

• Ligand: Bulky, electron-rich phosphine ligands (e.g., XantPhos, RuPhos, BINAP) facilitate the key steps of oxidative addition and reductive elimination in the catalytic cycle and prevent catalyst decomposition.[6][8]

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOt-Bu) or cesium carbonate (Cs₂CO₃) is required to deprotonate the amine and facilitate the catalytic cycle.[6][8]

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are typically used to prevent catalyst deactivation.[6]

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Protocol 1: Buchwald-Hartwig N-Arylation of N-Boc-piperazine

This protocol describes a general procedure for the coupling of N-Boc-piperazine with an aryl bromide.

Materials:

• Aryl bromide (1.0 equiv)

• N-Boc-piperazine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2.5 mol%)

• XantPhos (5 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• Anhydrous Toluene

• Nitrogen or Argon gas supply

Procedure:

• To an oven-dried Schlenk tube, add the aryl bromide (1.0 equiv), N-Boc-piperazine (1.2 equiv), NaOt-Bu (1.4 equiv), Pd₂(dba)₃ (2.5 mol%), and XantPhos (5 mol%).

• Seal the tube with a septum, and evacuate and backfill with inert gas (e.g., Argon) three times.[6]

• Add anhydrous toluene via syringe to achieve a suitable concentration (e.g., 0.1-0.2 M with respect to the aryl halide).

• Heat the reaction mixture to 100-110 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS. Reaction times can range from 2 to 24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove palladium residues.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[6]

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl-N'-Boc-piperazine.[6]

N-Alkylation via Reductive Amination

Reductive amination is a highly efficient one-pot procedure for forming alkyl-amine bonds.[9][10] It involves the initial reaction of an amine with an aldehyde or ketone to form an imine or iminium ion intermediate, which is immediately reduced in situ to the corresponding amine.[9]

Causality in Reagent Selection:

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is a preferred reducing agent. It is mild enough not to reduce the starting aldehyde or ketone but is sufficiently reactive to reduce the iminium ion intermediate. Its use avoids the generation of toxic byproducts associated with reagents like NaBH₃CN.[9]

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common solvents. Protic solvents like isopropanol can also be used and may accelerate imine formation.[11]

• Acid Catalyst (Optional): A catalytic amount of acetic acid can accelerate the formation of the imine intermediate, particularly with less reactive ketones.[12]

Protocol 2: Reductive Amination of Piperazine with an Aldehyde

This protocol describes a general procedure for the mono-N-alkylation of piperazine. An excess of piperazine is used to favor mono-alkylation.

Materials:

• Aldehyde (1.0 equiv)

• Piperazine (4.0 equiv)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv)

• Anhydrous Dichloromethane (DCM)

• Acetic Acid (optional, 0.1 equiv)

Procedure:

• To a round-bottom flask, add piperazine (4.0 equiv) and dissolve or suspend it in anhydrous DCM.

• Add the aldehyde (1.0 equiv) to the mixture. If desired, add a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 30-60 minutes to allow for iminium ion formation.[9]

• Add sodium triacetoxyborohydride (1.5 equiv) portion-wise to the reaction mixture. The addition may be mildly exothermic.

• Stir the reaction at room temperature for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[9]

• Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.[9]

• Purify the crude product by flash column chromatography on silica gel.

Amide Bond Formation

Amide coupling is a fundamental reaction for constructing many pharmaceutical agents. The reaction involves the activation of a carboxylic acid to make it susceptible to nucleophilic attack by the piperazine nitrogen.

Causality in Reagent Selection:

• Coupling Reagents: Carbodiimides like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDCI) are widely used. EDC is advantageous because its urea byproduct is water-soluble, simplifying purification.[13][14] Uronium/aminium salts like HATU are highly efficient but more expensive.[13]

• Additives: Additives such as 1-Hydroxybenzotriazole (HOBt) are often included. They react with the activated carboxylic acid intermediate to form an activated ester, which minimizes side reactions and reduces the risk of racemization for chiral carboxylic acids.[14][15]

• Base: A non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA) is used to neutralize any acid salts and to scavenge the acid produced during the reaction.[13]

Protocol 3: EDC/HOBt Mediated Amide Coupling with N-Boc-piperazine

This protocol describes a standard procedure for coupling a carboxylic acid with N-Boc-piperazine.

Materials:

• Carboxylic Acid (1.0 equiv)

• N-Boc-piperazine (1.1 equiv)

• EDC hydrochloride (1.2 equiv)

• HOBt (1.2 equiv)

• DIPEA (2.5 equiv)

• Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

Procedure:

• In a round-bottom flask, dissolve the carboxylic acid (1.0 equiv) and HOBt (1.2 equiv) in anhydrous DMF or DCM.[13]

• Add DIPEA (2.5 equiv) to the solution, followed by N-Boc-piperazine (1.1 equiv).

• Cool the mixture to 0 °C in an ice bath.

• Add EDC hydrochloride (1.2 equiv) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic solution successively with 5% aqueous HCl, saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Purification and Characterization

General Purification Workflow

Purification is critical to isolate the desired intermediate with high purity. The basic nature of the piperazine core can present challenges, such as peak tailing in chromatography, but these can be overcome with appropriate methods.[4]

Caption: General workflow for purification and characterization.

Purification Protocols

Protocol 4: Flash Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh) is standard.[16]

• Mobile Phase: A gradient elution is often effective. For N-arylpiperazines, a gradient of ethyl acetate in hexanes (e.g., 0% to 50%) is a good starting point.[17] For more polar compounds, adding a small amount of triethylamine (~0.5-1%) to the eluent can mitigate peak tailing by neutralizing acidic sites on the silica.[4]

• Procedure:

  • Pack the column with silica gel slurried in the initial, low-polarity eluent.

  • Dissolve the crude product in a minimal amount of DCM or the eluent and load it onto the column.

  • Elute the column with the solvent system, gradually increasing the polarity.[18]

  • Collect fractions and analyze by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.[18]

Protocol 5: Purification via Salt Formation (Crystallization) This method is excellent for achieving high purity and is scalable.[4] Piperazine intermediates readily form crystalline salts with acids like HCl or acetic acid.[19][20]

• Dissolve the crude piperazine intermediate in a suitable solvent (e.g., isopropanol, ethanol, or acetone).

• Add a solution of the acid (e.g., HCl in ethanol or glacial acetic acid) dropwise until precipitation is complete. Using a stoichiometric amount is a good starting point.[20]

• Cool the mixture in an ice bath to maximize crystal formation.[19]

• Collect the crystalline salt by vacuum filtration.

• Wash the crystals with a small amount of cold solvent to remove soluble impurities.

• Dry the purified salt under vacuum.

• If the free base is required, the salt can be dissolved in water, basified (e.g., with 5N NaOH), and extracted with an organic solvent like chloroform or DCM.[19]

Quantitative Data Summary

The following tables provide representative data for the synthetic methods described. Yields are highly substrate-dependent, and optimization is often required for specific starting materials.

Table 1: Representative Yields for Buchwald-Hartwig N-Arylation of N-Boc-piperazine

Aryl Halide	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Bromotoluene	Pd₂(dba)₃ (1.5)	RuPhos (3.0)	NaOt-Bu	Toluene	100	18	96	[6]
4-Chloroanisole	Pd(OAc)₂ (2.0)	BINAP (3.0)	Cs₂CO₃	Toluene	100	24	85	[6]
2-Bromopyridine	Pd₂(dba)₃ (2.0)	XantPhos (4.0)	K₃PO₄	Dioxane	110	12	88	[6]

Table 2: Representative Yields for Reductive Amination with Piperazine Derivatives

Carbonyl Compound	Amine	Reducing Agent	Solvent	Time (h)	Yield (%)	Reference
Benzaldehyde	Piperazine	NaBH(OAc)₃	DCE	12	85	[9]
Cyclohexanone	N-Benzylpiperazine	NaBH(OAc)₃	DCM	8	92	[9]
4-Methoxybenzaldehyde	Piperazin-2-ylmethanol	NaBH(OAc)₃	DCM	16	78	[9]

Table 3: Representative Yields for Amide Coupling of N-Boc-piperazine

Carboxylic Acid	Coupling Reagent	Additive	Base	Solvent	Time (h)	Yield (%)	Reference
Benzoic Acid	EDC	HOBt	DIPEA	DMF	12	90	[13]
4-Fluorobenzoic Acid	HATU	-	DIPEA	DMF	4	95	[13]
Acetic Acid	DCC	DMAP	-	DCM	16	82	[13]

Conclusion

The synthesis of piperazine-containing intermediates is a vital activity in drug discovery and development. Mastery of key transformations such as the Buchwald-Hartwig amination, reductive amination, and amide coupling provides the medicinal chemist with a powerful toolkit for creating novel molecular entities. By understanding the causality behind reagent selection and by employing robust protocols for both reaction execution and purification, researchers can efficiently generate high-purity piperazine intermediates, accelerating the journey from hit identification to lead optimization. The protocols and data presented herein serve as a practical and authoritative guide for professionals in the field.

References

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026, January 19). Synlett. [URL not available in search results]

• 1-benzylpiperazine. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Palladium-catalyzed alkene carboamination reactions for the synthesis of substituted piperazines. (n.d.). PMC - NIH. Retrieved from [Link]

• Palladium-Catalyzed Modular Synthesis of Substituted Piperazines and Related Nitrogen Heterocycles. (2016, January 29). PMC. Retrieved from [Link]

• Palladium(ii)-catalysed ortho-arylation of N-benzylpiperidines. (2015, February 5). Semantic Scholar. Retrieved from [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (n.d.). PMC. Retrieved from [Link]

• Protecting Groups in the Synthesis of Unsymmetrical Piperazines. (1957). ACS Publications. Retrieved from [Link]

• Reductive Amination: A Remarkable Experiment for the Organic Laboratory. (2023, October 17). Beyond Benign. Retrieved from [Link]

• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. (n.d.). UCL. Retrieved from [Link]

• Synthesis and characterization of a series of phenyl piperazine based ligands. (n.d.). Semantic Scholar. Retrieved from [Link]

• Modular, efficient synthesis of asymmetrically substituted piperazine scaffolds as potent calcium channel blockers. (2013, June 1). PubMed. Retrieved from [Link]

• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. (2021, October 8). MDPI. Retrieved from [Link]

• Synthesis of Piperazines by C-H Functionalization. (n.d.). Encyclopedia.pub. Retrieved from [Link]

• Synthesis and characterization of a series of phenyl piperazine based ligands. (2025, September 14). ResearchGate. Retrieved from [Link]

• Purification of piperazine. (n.d.). Google Patents.

• Buchwald-Hartwig Coupling. (n.d.). Organic Synthesis. Retrieved from [Link]

• Reductive amination of piperazine. (2024, October 24). Reddit. Retrieved from [Link]

• Substrate scope of the Pd-catalyzed PA-directed C-H arylation reaction. (n.d.). ResearchGate. Retrieved from [Link]

• Reductive Amination. (2023, March 16). YouTube. Retrieved from [Link]

• Palladium-Catalyzed Arylation of C(sp2)–H Bonds with 2-(1-Methylhydrazinyl)pyridine as the Bidentate Directing Group. (n.d.). PMC. Retrieved from [Link]

• SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. (n.d.). CORE. Retrieved from [Link]

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

• Process for the preparation of piperazine compounds and hydrochloride salts thereof. (n.d.). Google Patents.

• Acid-Amine Coupling using EDCI. (n.d.). Organic Synthesis. Retrieved from [Link]

• Building Up a Piperazine Ring from a Primary Amino Group via Catalytic Reductive Cyclization of Dioximes. (2023, July 22). MDPI. Retrieved from [Link]

• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. (2020, May 6). PMC. Retrieved from [Link]

• 1-(4-methylphenyl)piperazine. (2025, November 22). Wikidata. Retrieved from [Link]

• Design, Synthesis and Biological Evaluation of Novel N-Arylpiperazines Containing a 4,5-Dihydrothiazole Ring. (n.d.). PMC. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis with Hygroscopic Amine Building Blocks

Welcome to the technical support center for handling hygroscopic amine building blocks. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with moisture-sensitive reagents. Here, we move beyond simple instructions to provide a deep, mechanistic understanding of the problems and field-proven solutions. Our goal is to empower you with the expertise to ensure the accuracy, reproducibility, and success of your synthetic endeavors.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the most common initial questions regarding hygroscopic amines, establishing a foundational understanding of the challenges.

Q1: What does "hygroscopic" mean, and why are many amine building blocks susceptible?

A1: Hygroscopicity is the tendency of a substance to attract and absorb moisture from the surrounding atmosphere[1]. Amines, particularly primary (R-NH₂) and secondary (R₂-NH) amines, are prone to this for two primary reasons:

• Hydrogen Bonding: The nitrogen-hydrogen (N-H) bonds in these amines are polarized, allowing them to form strong hydrogen bonds with water molecules (H₂O) from the air.

• Basicity: The lone pair of electrons on the nitrogen atom makes amines basic[2][3]. They can accept a proton from a water molecule, forming an alkylammonium ion and a hydroxide ion, which further facilitates the association with water[3][4].

This absorbed water is not inert; it becomes part of the reagent's matrix, impacting its physical and chemical properties[1].

Q2: How can I tell if an amine I'm using is hygroscopic?

A2: There are several indicators:

• Supplier Information: The Safety Data Sheet (SDS) or product specification sheet will often state if a compound is hygroscopic[1].

• Physical Observation: Hygroscopic solids may appear clumpy, "wet," or caked instead of free-flowing. Over time, severe moisture uptake can lead to deliquescence, where the solid dissolves in the absorbed water[1].

• Weighing Difficulty: If you find it difficult to get a stable reading on an analytical balance, the compound is likely absorbing moisture from the air as you weigh it[1].

• Quantitative Analysis: The most definitive method is to measure the water content directly using Karl Fischer titration, the industry-standard method for trace water determination[5].

Q3: What are the primary consequences of using a "wet" hygroscopic amine in my synthesis?

A3: The presence of excess water can lead to a cascade of experimental failures:

• Inaccurate Stoichiometry: If a significant portion of the mass you weigh is actually water, the molar quantity of your amine will be lower than calculated. This leads to incorrect reagent ratios and potentially incomplete reactions[1].

• Reduced Nucleophilicity: Water can protonate the amine's basic nitrogen atom, converting it into its ammonium salt[3]. This salt is no longer nucleophilic, effectively reducing the concentration of the active reagent available for your desired reaction[6].

• Side Reactions: Water itself is a nucleophile and can compete with your amine in reactions with electrophilic starting materials (e.g., acyl chlorides, alkyl halides), leading to undesired hydrolysis byproducts. In some cases, such as imine formation, water is a product, and its presence can shift the reaction equilibrium back toward the starting materials, reducing the yield[7][8][9].

• Reagent Decomposition: Many common reagents used in conjunction with amines, such as organometallics (e.g., Grignards, organolithiums) or hydrides (e.g., LiAlH₄), react violently or are quenched by water[10].

• Poor Reproducibility: The amount of water absorbed can vary depending on ambient humidity and handling time, leading to inconsistent results between experiments[1].

Part 2: Troubleshooting Guide - When Things Go Wrong

This section provides a problem-and-solution framework for specific issues encountered during experiments.

Observed Problem	Probable Cause(s)	Recommended Troubleshooting Actions
Low or No Reaction Yield	1. Inaccurate Stoichiometry: Weighed mass includes significant water content. 2. Reduced Amine Nucleophilicity: Amine is protonated by absorbed water. 3. Hydrolysis of Other Reagents: Water from the amine quenched a sensitive reagent (e.g., organometallic, coupling agent).	1. Use a fresh, unopened container of the amine or dry the existing stock (see Protocol II). 2. Quantify water content via Karl Fischer titration and adjust mass accordingly[5]. 3. Ensure all solvents and glassware are rigorously dried[10][11]. 4. Run the reaction under a strictly inert atmosphere (see Protocol III)[12][13].
Inconsistent Results / Poor Reproducibility	Variable Water Content: The amount of moisture absorbed by the amine varies between experimental runs due to differences in ambient humidity or handling time.	1. Standardize the handling procedure for the amine. 2. Perform all manipulations, especially weighing, inside a controlled environment like a glove box[1][12]. 3. If a glove box is unavailable, work quickly and use "weighing by difference" from a sealed container[1]. 4. Prepare stock solutions of the amine in an anhydrous solvent inside a glove box for consistent dosing.
Difficulty Obtaining a Stable Weight	Active Moisture Absorption: The compound is rapidly taking up water from the atmosphere during weighing.	1. Move the analytical balance into a low-humidity environment, such as a glove box or a room with a dehumidifier[1][14]. 2. Minimize the surface area of the compound exposed to air by using a narrow-mouthed weighing vessel. 3. Work as quickly as possible. Have your spatula, vessel, and notebook ready before opening the main container[1].
Formation of Unexpected Byproducts	Water-Induced Side Reactions: Water may be acting as a competing nucleophile or causing hydrolysis of the starting material, desired product, or other reagents.	1. Scrutinize the reaction mechanism for any steps sensitive to water or hydrolysis[7][8]. 2. Rigorously dry the amine, solvents, and starting materials before the reaction. 3. Add an in-situ drying agent, like activated molecular sieves, to the reaction mixture (ensure compatibility first).
Solid Reagent is Clumped or Appears "Wet"	Improper Storage/Handling: The reagent has been exposed to ambient atmosphere in the past, leading to significant water uptake.	1. Do not use the reagent directly. Dry it thoroughly under high vacuum, potentially with gentle heating if the compound is thermally stable (check SDS)[1][15]. 2. For highly sensitive reactions, it is best to discard the compromised reagent and start with a fresh, properly sealed container. 3. Review and improve storage protocols (see Protocol I).

Part 3: Best Practices & Experimental Protocols

Adhering to strict protocols is essential for success. The following sections provide validated, step-by-step procedures for key workflows.

Protocol I: Storage of Hygroscopic Amines

Proper storage is the first line of defense against moisture contamination.

• Initial Receipt: Upon receiving a new container, inspect the seal for integrity. Wrap the cap/seal junction securely with Parafilm to provide an additional barrier.

• Primary Storage: Store the sealed container inside a desiccator containing an active desiccant (e.g., silica gel with a humidity indicator, or Drierite). The desiccator provides a low-humidity buffer zone[1].

• Secondary Storage (High Sensitivity): For extremely hygroscopic or reactive amines, the best practice is to store the sealed container inside a nitrogen- or argon-filled glove box[12][13].

• Temperature Acclimatization: Before use, transfer the sealed container from its storage location (e.g., refrigerator) into a desiccator at room temperature. Allow it to fully acclimatize for at least 30 minutes before opening to prevent atmospheric moisture from condensing on the cold solid[1].

Workflow: Decision Logic for Handling Amine Building Blocks

This diagram outlines the decision-making process when working with a new or existing amine reagent.

Caption: Decision tree for handling amine building blocks.

Protocol II: Weighing and Drying a Hygroscopic Solid Amine

A. Weighing (Preferred Method: Glove Box)

• Preparation: Place all necessary items (spatula, weigh paper/vial, notebook, sealed amine container) into the glove box antechamber.

• Environment Control: Ensure the glove box atmosphere has low oxygen (<50 ppm) and moisture (<10 ppm) levels[13].

• Execution: Inside the box, unseal the amine container. Swiftly weigh the desired amount onto the weigh paper or directly into a tared vial.

• Sealing: Immediately and tightly reseal the main amine container. Promptly cap the vial containing the weighed portion[1][12].

B. Weighing (Alternative: On the Bench)

• Preparation: Have a clean, dry spatula and a vial with a cap or septum ready next to the balance.

• Acclimatization: Ensure the reagent container is at room temperature (as per Protocol I).

• Execution: Open the container. As quickly as possible, transfer an approximate amount of the solid to the tared vial and seal it. The goal is speed over perfect initial mass.

• Weigh by Difference: Weigh the sealed vial. This is your initial mass. Remove the vial from the balance, add it to your reaction setup, and transfer the reagent under inert gas flow. Reweigh the empty vial. The difference in mass is the exact amount of reagent transferred. This minimizes the solid's exposure time to air[1].

C. Drying the Solid

• Vacuum Oven: Place the solid in a suitable flask or dish. Heat gently under high vacuum. The temperature should be well below the compound's melting or decomposition point (refer to SDS). This is effective for removing adsorbed water[1].

• Azeotropic Removal: For stubborn hydrates, dissolve or suspend the amine in an anhydrous solvent that forms an azeotrope with water (e.g., toluene)[16][17]. Remove the solvent/water azeotrope by rotary evaporation. Repeat the process 2-3 times with fresh anhydrous toluene to ensure all water is removed[17]. Dry the resulting solid under high vacuum.

Protocol III: Setting Up a Moisture-Sensitive Reaction

This protocol ensures that a properly handled hygroscopic amine is not compromised during the reaction setup.

• Glassware Preparation: All glassware must be rigorously dried, either by oven-drying overnight at >120 °C or by flame-drying under vacuum[10][11]. Assemble the apparatus while hot and allow it to cool under a stream of dry, inert gas (nitrogen or argon)[11][18].

• Inert Atmosphere: Connect the reaction flask to an inert gas source, typically via a Schlenk line or a balloon filled with nitrogen or argon[12][18]. Use a bubbler to ensure a slight positive pressure of inert gas is maintained throughout the experiment[10].

• Solvent Transfer: Use anhydrous solvents, typically obtained from a solvent purification system or a freshly opened bottle rated for anhydrous use. Transfer solvents using dry syringes or cannulas under inert atmosphere[11].

• Reagent Addition: Add the dried, pre-weighed hygroscopic amine to the reaction flask under a positive flow of inert gas. If the amine is in a solution, transfer it via a dry syringe.

• Execution: Maintain the inert atmosphere for the entire duration of the reaction.

Workflow: Moisture-Sensitive Reaction Setup

Caption: Step-by-step workflow for setting up a reaction.

Part 4: Quantitative Data & Analysis

Table 2: Methods for Water Content Determination

Method	Principle	Typical Range	Advantages	Limitations
Karl Fischer (KF) Titration	Redox titration where iodine reacts stoichiometrically with water[19].	1 ppm - 100%	Gold Standard. Highly specific to water, accurate, and fast[5]. Coulometric KF is extremely sensitive for trace amounts[5][20].	Requires specialized equipment. Side reactions can occur with some ketones/aldehydes.
Loss on Drying (LOD)	Gravimetric method measuring mass change after heating under vacuum.	>0.1%	Simple, does not require complex equipment.	Non-specific. Measures loss of any volatile component, not just water. Can cause thermal degradation of the sample[21].
Dynamic Vapor Sorption (DVS)	Measures mass change as a sample is exposed to varying relative humidity (RH) levels.	N/A (Measures uptake)	Provides a detailed profile of hygroscopic behavior across a range of humidities[1].	Specialized instrumentation required; measures tendency to absorb water, not initial content.

References

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2022, May 6). 1.3C: Transferring Methods - Inert Atmospheric Methods. Retrieved from [Link]

• Molecular Inorganic Chemistry, University of Amsterdam. (2008, April 12). Working with air and moisture sensitive compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Amines as Bases. Retrieved from [Link]

• A&A Thermal Technology. (2024, June 20). Guide to Safe Chemical Storage: Best Practices for the Industry. Retrieved from [Link]

• Sciencemadness.org. (2007, October 11). drying the water out of hygroscopic crystals. Retrieved from [Link]

• Chemistry Student. (2023, June 16). Amines - Reactions (A-Level IB Chemistry). YouTube. Retrieved from [Link]

• Scharlab. (2023, November 27). Karl Fischer water content titration. Retrieved from [Link]

• Pharmaguideline. (2011, September 19). Water Content Determination by Karl Fischer. Retrieved from [Link]

• Study Mind. (2022, April 19). Properties and Reactivity of Amines (A-Level Chemistry). Retrieved from [Link]

• Frontier, A. (n.d.). Tips & Tricks: Drying Methods. University of Rochester. Retrieved from [Link]

• National Center for Biotechnology Information. (2025, August). Determination of Water Content using the Karl Fischer Coulometric Method. Retrieved from [Link]

• ResearchGate. (2019, November 19). Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. Retrieved from [Link]

• Mitsubishi Chemical. (2025, September 30). Summary of water content determination by Karl Fischer method and introduction of reagents. -Part 1-. YouTube. Retrieved from [Link]

• Royal Society of Chemistry. (2024, June 11). Key structural features to favour imines over hydrates in water: pyridoxal phosphate as a muse. Retrieved from [Link]

• Reddit. (2021, October 26). How does water interfere with imine synthesis reaction?. r/OrganicChemistry. Retrieved from [Link]

• Jasperse, J. (n.d.). Reactions of Amines. Retrieved from [Link]

• Chemistry LibreTexts. (2025, February 24). 24.7: Reactions of Amines. Retrieved from [Link]

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Technical Support Center: Storage Stability of 1-[1-(Piperidin-2-yl)ethyl]piperazine

This technical support guide is intended for researchers, scientists, and drug development professionals working with 1-[1-(Piperidin-2-yl)ethyl]piperazine. This document provides a comprehensive overview of the compound's storage stability, potential degradation pathways, and troubleshooting advice for common experimental issues. The information herein is synthesized from established principles of organic chemistry and data on structurally related piperazine and piperidine compounds.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 1-[1-(Piperidin-2-yl)ethyl]piperazine?

To ensure the long-term integrity of 1-[1-(Piperidin-2-yl)ethyl]piperazine, it is recommended to store the compound in a cool, dry, and dark environment.[1] Specifically, the container should be tightly sealed and stored in a well-ventilated area.[2][3] For extended storage, maintaining a temperature between 2-8°C is advisable.[1] The compound is likely hygroscopic and sensitive to light, so protection from moisture and light is crucial.[4] If possible, storing under an inert atmosphere, such as nitrogen or argon, can further minimize oxidative degradation.[1]

Q2: What are the potential degradation pathways for this compound?

Based on the structure of 1-[1-(Piperidin-2-yl)ethyl]piperazine, which contains both piperazine and piperidine rings, several degradation pathways can be anticipated, particularly under stress conditions.[5][6]

• Oxidation: The tertiary amines in the piperazine ring are susceptible to oxidation, which can lead to the formation of N-oxides.[1] Oxidative degradation can also result in ring-opening or the formation of formylated species.[7][8]

• Hydrolysis: While generally stable, under acidic or basic conditions, hydrolysis could potentially occur, though less likely than oxidation for this structure.

• Photodegradation: Exposure to UV or visible light can provide the energy to initiate degradation, potentially leading to the formation of radical species and subsequent complex degradation products.[1]

• Thermal Degradation: At elevated temperatures, thermal decomposition can occur. Studies on similar piperazine compounds have shown that this can lead to ring opening and the formation of various smaller amine fragments.[9][10]

Q3: Is 1-[1-(Piperidin-2-yl)ethyl]piperazine compatible with common laboratory solvents and reagents?

This compound is expected to be incompatible with strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[4] Reactions with these substances can be vigorous and lead to complete degradation of the molecule. When preparing solutions, it is advisable to use high-purity solvents and to be mindful of potential incompatibilities with other reagents in your experimental setup.

Troubleshooting Guide

This section addresses specific issues that researchers may encounter during their experiments involving 1-[1-(Piperidin-2-yl)ethyl]piperazine.

Issue 1: Appearance of unexpected peaks in my chromatogram during stability testing.

• Probable Cause: This is a common sign of degradation. The new peaks likely represent degradation products.

• Troubleshooting Steps:

  • Characterize the new peaks: Utilize a mass spectrometer (MS) coupled with your chromatography system (e.g., LC-MS) to determine the molecular weight of the unknown peaks.[5] This information is invaluable for identifying the degradation products.

  • Perform forced degradation studies: To confirm the origin of these peaks, conduct forced degradation studies under various stress conditions (acid, base, oxidation, heat, light).[5][6][11] This will help in understanding the degradation pathways and confirming that your analytical method is "stability-indicating."

  • Optimize your chromatographic method: If the new peaks are not well-resolved, consider adjusting the mobile phase composition, pH, or trying a different column chemistry (e.g., C8, phenyl) to improve separation.[5]

Issue 2: The purity of my sample has decreased over time, even under recommended storage conditions.

• Probable Cause: This could be due to slow degradation caused by factors such as residual moisture, oxygen in the headspace of the container, or exposure to light during handling.

• Troubleshooting Steps:

  • Re-evaluate your storage and handling procedures: Ensure the container is always tightly sealed immediately after use. Minimize the frequency of opening the container. Consider aliquoting the compound into smaller, single-use vials to reduce exposure of the bulk material.

  • Inert atmosphere: If not already doing so, consider blanketing the container with an inert gas like nitrogen or argon before sealing.[1]

  • Purity re-assessment: Use a validated analytical method to re-confirm the purity of your sample.

Issue 3: I am observing poor peak shape (e.g., tailing) during HPLC analysis.

• Probable Cause: Basic compounds like 1-[1-(Piperidin-2-yl)ethyl]piperazine can interact with residual silanols on silica-based HPLC columns, leading to peak tailing.

• Troubleshooting Steps:

  • Mobile phase modification: Add a small amount of a basic modifier, such as triethylamine (TEA), to the mobile phase to reduce peak tailing.[5]

  • pH adjustment: Adjusting the pH of the mobile phase can also significantly improve peak shape for basic analytes.[5]

  • Column selection: Consider using a column specifically designed for basic compounds or a different stationary phase altogether.[5]

Experimental Protocol: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study on 1-[1-(Piperidin-2-yl)ethyl]piperazine to identify potential degradation products and establish a stability-indicating analytical method.[5][6]

Objective: To investigate the degradation of 1-[1-(Piperidin-2-yl)ethyl]piperazine under various stress conditions.

Materials:

• 1-[1-(Piperidin-2-yl)ethyl]piperazine

• Hydrochloric acid (0.1 M and 1 M)

• Sodium hydroxide (0.1 M and 1 M)

• Hydrogen peroxide (3% and 30%)

• HPLC-grade water, acetonitrile, and methanol

• Calibrated oven and photostability chamber

• HPLC system with a UV or MS detector

Procedure:

• Sample Preparation: Prepare stock solutions of 1-[1-(Piperidin-2-yl)ethyl]piperazine in a suitable solvent (e.g., methanol or water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and 1 M HCl in separate vials. Heat one set of samples at 60°C for 24 hours and keep another at room temperature.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and 1 M NaOH in separate vials. Heat one set of samples at 60°C for 24 hours and keep another at room temperature.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and 30% H₂O₂ in separate vials. Keep the samples at room temperature for 24 hours.

  • Thermal Degradation: Store the solid compound and a solution of the compound in a calibrated oven at a high temperature (e.g., 80°C) for 48 hours.

  • Photodegradation: Expose the solid compound and a solution of the compound to light in a photostability chamber according to ICH Q1B guidelines.

• Sample Analysis:

  • At appropriate time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot of each stressed sample.

  • Neutralize the acidic and basic samples before analysis.

  • Dilute all samples to a suitable concentration for analysis.

  • Analyze the samples using a suitable analytical method, such as HPLC-UV or LC-MS.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples with that of an unstressed control sample.

  • Identify and quantify the degradation products.

  • Determine the percentage of degradation in each condition.

Data Presentation

Table 1: Potential Degradation Products of 1-[1-(Piperidin-2-yl)ethyl]piperazine

Stress Condition	Potential Degradation Product	Detection Method
Oxidation	1-[1-(Piperidin-2-yl)ethyl]piperazine-N-oxide	LC-MS
Oxidation	N-formyl-1-[1-(Piperidin-2-yl)ethyl]piperazine	LC-MS, GC-MS
Thermal	Ring-opened products (e.g., ethylenediamine derivatives)	Ion Chromatography, LC-MS
Photodegradation	Complex mixture of radical-induced products	LC-MS/MS

Visualizations

Caption: Workflow for a forced degradation study.

References

• Ataman Kimya. (n.d.). PIPERAZINE. Retrieved from [Link]

• European Directorate for the Quality of Medicines & HealthCare. (n.d.). Piperazine. Retrieved from [Link]

• Al-Absi, R. S., et al. (2022). Degradation study of piperazine, its blends and structural analogs for CO2 capture: A review.
• Freeman, S. A., et al. (2011). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. Energy Procedia, 4, 233-240.
• Chen, X., et al. (2017). Thermal degradation of PZ-promoted tertiary amines for CO2 capture. Energy Procedia, 114, 1437-1445.
• Liang, Z., et al. (2023). Oxidative degradation of Piperazine (PZ) in aqueous KOH/K2CO3 solutions. Journal of Environmental Chemical Engineering, 11(6), 111228.
• Nielsen, P., et al. (2013). Piperazine Degradation in Pilot Plants. Energy Procedia, 37, 1913-1921.
• Alsante, K. M., et al. (2014). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. AAPS PharmSciTech, 15(1), 173-191.
• Reddy, B. C., et al. (2011). A rapid and sensitive GC method for the determination of piperazine, 1-methyl piperazine and 1-ethyl piperazine in sildenafil and vardenafil active pharmaceutical ingredients. Analytical Chemistry: An Indian Journal, 10(10), 624-629.
• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3), 38434-38439.

• SIELC Technologies. (2018, February 16). 1-(2-Aminoethyl)piperazine. Retrieved from [Link]

• Reddy, P. R., et al. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 4(6), 2854-2859.
• Freeman, S. A., & Rochelle, G. T. (2012). Thermal degradation of piperazine and its structural analogs. Energy Procedia, 23, 73-82.
• De Ruiter, J., & Noggle, F. T. (2010). Analytical methods for the characterization of piperazine-based drugs of abuse. Analyst, 135(2), 321-331.
• Reddy, P. R., et al. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research.

• Loba Chemie. (2016, June 7). N-ETHYL PIPERAZINE FOR SYNTHESIS MSDS. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Common Name: 1-ETHYL PIPERIDINE. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. tcichemicals.com [tcichemicals.com]
• 4. mmbio.byu.edu [mmbio.byu.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ajpsonline.com [ajpsonline.com]
• 7. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 10. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 11. biomedres.us [biomedres.us]

Technical Support Center: Boc-Protection Removal from Piperidinyl Ethyl Piperazine Derivatives

Welcome to the technical support center for the deprotection of N-Boc-piperidinyl ethyl piperazine derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently encountered questions during this critical synthetic step. The tert-butyloxycarbonyl (Boc) group is a vital amine protecting group in modern organic synthesis due to its stability and facile removal under acidic conditions.[1][2] However, challenges can arise, and this resource is here to help you navigate them effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues you may face during the Boc-deprotection of piperidinyl ethyl piperazine derivatives.

My Boc deprotection reaction is incomplete or sluggish. What are the common causes and how can I resolve this?

An incomplete deprotection is a frequent hurdle. Several factors can contribute to this issue:

• Insufficient Acid Strength or Stoichiometry: The cleavage of the Boc group is an acid-catalyzed reaction.[3][4][5] If the acid is not strong enough or used in insufficient quantities, the reaction may not proceed to completion.[6]

• Reaction Temperature and Time: While many Boc deprotections occur readily at room temperature, some substrates may require more forcing conditions, such as gentle heating or extended reaction times.[6]

• Solvent Choice: The solvent can significantly impact the reaction rate. While aprotic solvents like dichloromethane (DCM) and dioxane are common, protic solvents such as methanol can sometimes accelerate the reaction.[6]

Troubleshooting Steps:

• Increase Acid Concentration: You can incrementally increase the concentration or the number of equivalents of the acid (e.g., trifluoroacetic acid (TFA) or hydrochloric acid (HCl)).

• Elevate the Temperature: If the reaction is slow at room temperature, consider gentle heating to between 40-50 °C.[6]

• Optimize Your Solvent: Experiment with different solvent systems. For instance, using a solution of HCl in methanol can be quite effective.[6]

• Monitor the Reaction: Utilize techniques like thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to track the reaction's progress and determine the optimal duration.[6][7]

I'm observing significant side product formation. What are the likely side reactions and how can I mitigate them?

Side reactions can be a major obstacle, leading to lower yields and purification challenges. The primary culprit is the formation of a stable tert-butyl cation during the deprotection process.[8][9][10] This cation is electrophilic and can react with nucleophiles in the reaction mixture.

• Alkylation of Nucleophiles: The tert-butyl cation can alkylate electron-rich aromatic rings, thiols, and other nucleophilic sites on your starting material or product.[10]

Mitigation Strategies:

• Use of Scavengers: The most effective way to prevent these side reactions is by adding a scavenger to your reaction mixture.[6][11] Common scavengers include:

  • Anisole, thioanisole, or cresol: These act as traps for the tert-butyl cation.[6][11]

  • Triethylsilane (TES) or Triisopropylsilane (TIS): These silanes can reduce the tert-butyl cation.[6]

• Lower the Reaction Temperature: Running the deprotection at a reduced temperature, such as 0 °C, can help minimize the rate of side reactions.[6]

Here is a troubleshooting workflow to help minimize the formation of side products:

Caption: Troubleshooting workflow for minimizing side products.

My starting material has other acid-sensitive functional groups. How can I selectively deprotect the N-Boc group?

This is a common challenge in the synthesis of complex molecules. The Boc group is generally more sensitive to acid than many other protecting groups, which often allows for selective removal.[10]

Alternative Methods for Selective Deprotection:

• Milder Acidic Conditions: Using weaker acids or highly diluted strong acids can sometimes provide the desired selectivity.

• Lewis Acids: In some cases, Lewis acids like aluminum chloride (AlCl₃) can selectively cleave the N-Boc group in the presence of other acid-labile groups.[11][12]

• Thermolytic Cleavage: Heating the Boc-protected compound, sometimes in a high-boiling point solvent, can lead to deprotection, although this method may not be suitable for thermally sensitive molecules.[2][13]

• Oxalyl Chloride in Methanol: A mild method using oxalyl chloride in methanol has been reported to deprotect N-Boc groups at room temperature, showing tolerance for other acid-labile functionalities.[14][15][16]

What is the best work-up procedure after an acidic N-Boc deprotection?

A proper work-up is essential for isolating a pure product in high yield.

• Removal of Volatiles: After the reaction is complete, remove the solvent and excess acid under reduced pressure. If TFA was used, co-evaporation with a solvent like toluene can help remove residual traces.

• Basification: Dissolve the residue in water or a suitable organic solvent and carefully add a base to neutralize the excess acid. Common choices include saturated aqueous sodium bicarbonate (NaHCO₃) or a dilute sodium hydroxide (NaOH) solution until the pH is basic.[17]

• Extraction: Extract the aqueous layer multiple times with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).[1]

• Washing and Drying: Combine the organic layers, wash with brine to remove residual water, and then dry over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[1]

• Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain your crude deprotected product.[1]

• Purification: If necessary, purify the crude product by column chromatography on silica gel or recrystallization.[1]

Experimental Protocols

Below are detailed, step-by-step methodologies for common Boc deprotection procedures.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is a widely used and generally effective method.

• Dissolution: Dissolve the Boc-protected piperidinyl ethyl piperazine derivative (1.0 equivalent) in anhydrous DCM (approximately 0.1-0.2 M concentration) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Scavenger Addition (Optional but Recommended): Add a scavenger such as anisole or triethylsilane (1.1-1.5 equivalents).

• TFA Addition: Cool the solution to 0 °C using an ice bath. Slowly add TFA (typically 20-50% v/v) to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in DCM and wash with a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

Protocol 2: Deprotection using Hydrochloric Acid (HCl) in Dioxane

This method is a good alternative to TFA and often provides the product as a hydrochloride salt, which can be advantageous for purification and handling.[1]

• Dissolution: Dissolve the Boc-protected compound (1.0 equivalent) in a minimal amount of a suitable anhydrous solvent like methanol or ethyl acetate.[1]

• HCl Addition: To the stirred solution, add a 4M solution of HCl in 1,4-dioxane (5-10 equivalents) at room temperature.[1]

• Reaction: Stir the reaction mixture at room temperature for 1-4 hours.[1] Often, the hydrochloride salt of the deprotected amine will precipitate out of the solution.

• Isolation:

  • If a precipitate forms, collect the solid by filtration, wash with a cold solvent like diethyl ether, and dry under vacuum.

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure to obtain the hydrochloride salt.

• Neutralization (if the free base is required):

  • Dissolve the hydrochloride salt in water.

  • Basify the solution with a base like sodium hydroxide or sodium carbonate.

  • Extract the free amine with an organic solvent, dry the organic layer, and concentrate.[1]

Caption: General experimental workflow for Boc deprotection.

Understanding the Mechanism

The acid-catalyzed deprotection of the Boc group proceeds through a well-understood mechanism.

• Protonation: The carbonyl oxygen of the Boc group is protonated by the acid.[3][8][18] This makes the carbonyl carbon more electrophilic.

• Cleavage: The tert-butyl-oxygen bond cleaves to form a stable tert-butyl cation and a carbamic acid intermediate.[8][18]

• Decarboxylation: The carbamic acid is unstable and readily loses carbon dioxide to yield the free amine.[8][18]

This process is generally efficient and clean, provided that potential side reactions involving the tert-butyl cation are controlled.

Data Summary

Reagent	Typical Conditions	Advantages	Disadvantages
TFA/DCM	20-50% TFA in DCM, 0 °C to RT	Fast and effective for most substrates.	Harsh acidity can affect other sensitive groups; TFA can be difficult to remove completely.[9]
HCl/Dioxane	4M HCl in dioxane, RT	Product often precipitates as the HCl salt, simplifying isolation; HCl is volatile and easily removed.	May be slower than TFA for some substrates.
Aqueous Acid	e.g., 6N HCl	Can be effective and uses less organic solvent.	Work-up can be more involved, especially for water-soluble products.[19]

References

• Application Notes and Protocols for the Deprotection of the Boc Group from N-Boc-piperazine-C3-COOH Derivatives - Benchchem.
• The Mechanism of Action of the Boc Protecting Group in Synthesis: An In-depth Technical Guide - Benchchem.

• Amine Protection and Deprotection - Master Organic Chemistry. Available at: [Link]

• Boc Deprotection Mechanism - HCl - Common Organic Chemistry. Available at: [Link]

• Acids - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - ACS Publications. Available at: [Link]

• How to do work-up of a BOC deprotection reaction by TFA? - ResearchGate. Available at: [Link]

• tert-Butyloxycarbonyl protecting group - Wikipedia. Available at: [Link]

• SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES. Available at: [Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Available at: [Link]

• Removal of Boc protecting group as workup? : r/chemistry - Reddit. Available at: [Link]

• Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. Available at: [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - RSC Publishing. Available at: [Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions - ResearchGate. Available at: [Link]

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - MDPI. Available at: [Link]

• Alternative Methods for Boc Deprotection : r/chemistry - Reddit. Available at: [Link]

• A Simplified Protocol for Routine Chemoselective Syntheses of Piperazines Substituted in the 1-Position by an Electron Withdrawing Group - Bentham Science Publisher. Available at: [Link]

• Boc-Protected Amino Groups - Organic Chemistry Portal. Available at: [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC. Available at: [Link]

• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst - SciSpace. Available at: [Link]

• US2919275A - Purification of piperazine - Google Patents.

• Boc Deprotection - HCl - Common Organic Chemistry. Available at: [Link]

• BOC Deprotection - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups : r/Chempros - Reddit. Available at: [Link]

• Purification of Degraded Aqueous Piperazine by Ion Exchange and Carbon Treating - SSRN. Available at: [Link]

• SUPPORTING INFORMATION - Rsc.org. Available at: [Link]

• Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)-Sparteine Surrogate - White Rose eTheses Online. Available at: [Link]

• Boc Removals with TFA in Peptide Synthesis : r/chemistry - Reddit. Available at: [Link]

• How to extract/isolate piperazine from water without distillation? - ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mcours.net [mcours.net]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 9. Acids - Wordpress [reagents.acsgcipr.org]
• 10. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 11. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 12. Boc-Protected Amino Groups [organic-chemistry.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. xray.uky.edu [xray.uky.edu]
• 15. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
• 16. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]
• 19. jgtps.com [jgtps.com]

Reference Data & Comparative Studies

Structural Differences Between 1-Ethylpiperazine and Branched Derivatives: A Comparative Guide

Executive Summary

The piperazine scaffold is a privileged structure in medicinal chemistry, serving as a core linker in drugs ranging from antipsychotics (e.g., Olanzapine) to kinase inhibitors (e.g., Palbociclib). While 1-ethylpiperazine represents a standard linear alkyl derivative, branched derivatives (such as 1-isopropylpiperazine or 2-methyl-1-ethylpiperazine) offer distinct physicochemical and pharmacokinetic advantages.

This guide objectively compares these two structural classes, focusing on how steric branching influences nucleophilicity , metabolic stability (CYP450) , and receptor binding kinetics .

Physicochemical Profile & Structural Analysis[1][2][3][4]

The introduction of branching—either at the

-substituent (e.g., isopropyl) or on the ring carbons (e.g., 2-methyl)—fundamentally alters the electronic and steric environment of the piperazine ring.

Comparative Data Table

Feature	1-Ethylpiperazine (Linear)	1-Isopropylpiperazine (Branched N-alkyl)	2-Methyl-1-ethylpiperazine (Branched Ring)
Steric Bulk (A-value)	Low	High (Branching at -carbon)	High (Ring conformation lock)
pKa (Basic Nitrogen)	~9.2 (N1), ~5.1 (N4)	~9.4 (Inductive effect > Steric)	~9.0 (Steric hindrance to solvation)
LogP (Lipophilicity)	~0.2	~0.6	~0.5
Nucleophilicity (N4)	High	Moderate	Moderate to Low
Metabolic Liability	High (Rapid -dealkylation)	Low (Steric block of CYP oxidation)	Moderate (Ring oxidation blocked at C2)
Conformational Flexibility	High (Chair flip rapid)	Moderate	Restricted (Preferential conformer)

Structural Impact Visualization

The following diagram illustrates the steric clashes introduced by branching, which dictate both reactivity and binding affinity.

Figure 1: Structural consequences of branching. Note the transition from free rotation to conformational restriction.

Reactivity and Synthetic Accessibility[5]

Nucleophilicity and Kinetics

In synthetic workflows, the N4 nitrogen of 1-ethylpiperazine is a potent nucleophile. However, in branched derivatives, the nucleophilicity is attenuated.

• 1-Ethylpiperazine: Reacts rapidly with alkyl halides. Requires low temperature (0°C) to prevent bis-alkylation if stoichiometry is not controlled.

• Branched Derivatives: The steric bulk around the nitrogen (especially in 1-isopropyl or 2,6-dimethyl variants) hinders the approach of electrophiles.

  • Implication: Reaction times often increase by 2-5x.

  • Advantage:[1][2] Higher selectivity for mono-alkylation, reducing the formation of quaternary ammonium byproducts.

Synthetic Protocol: Selective N-Alkylation

Objective: Synthesize a target drug intermediate using 1-ethylpiperazine vs. a branched analog.

Step-by-Step Methodology:

• Solvent Selection: Use Acetonitrile (ACN) for linear (polar aprotic promotes

  ). Use DMF or DMAc for branched derivatives (higher boiling point allows thermal activation).

• Base:

  • Linear:

    (mild) is sufficient.

  • Branched:

    (Cesium effect) or DIPEA is often required to overcome steric barriers.

• Temperature:

  • Linear: Room temperature (25°C) for 2-4 hours.

  • Branched: Heat to 60-80°C for 6-12 hours.

• Workup: Both are basic amines. Acid-base extraction (pH 12) is standard.

  • Note: Branched derivatives are more lipophilic; ensure organic solvent (DCM) volume is sufficient during extraction.

Metabolic Stability & Pharmacokinetics (DMPK)

This is the most critical differentiator for drug development. Linear alkyl groups are "metabolic handles" for CYP450 enzymes.

Mechanism of N-Dealkylation

CYP450 enzymes (specifically CYP2D6 and CYP3A4) oxidize the

-carbon adjacent to the nitrogen.

• 1-Ethylpiperazine: The

  -methylene ( ) is sterically accessible. Hydrogen abstraction is rapid, leading to a carbinolamine intermediate which collapses to release acetaldehyde and free piperazine.

• 1-Isopropylpiperazine: The

  -carbon is methine ( ). The methyl branches create a "steric umbrella," hindering the approach of the heme-iron active site of CYP450.

Result: Branched derivatives typically exhibit a 2-3 fold increase in half-life (

) in microsomal stability assays compared to their linear counterparts.

Metabolic Pathway Diagram

Figure 2: Differential metabolic fate. Branching protects the

-carbon from enzymatic oxidation.

Experimental Validation: Microsomal Stability Assay

To verify the stability advantage of a branched derivative, use the following self-validating protocol.

Materials

• Test Compounds: 1-Ethylpiperazine analog (Reference), Branched analog (Test).

• System: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein.

• Cofactor: NADPH regenerating system.

• Analysis: LC-MS/MS.

Protocol Steps

• Preparation: Prepare 10 mM stock solutions of test compounds in DMSO. Dilute to 1 µM in phosphate buffer (pH 7.4).

• Incubation:

  • Pre-incubate microsomes (0.5 mg/mL final) with buffer at 37°C for 5 min.

  • Initiate reaction by adding NADPH (1 mM final).

• Sampling: Aliquot 50 µL at

  minutes.

• Quenching: Immediately add 150 µL ice-cold Acetonitrile containing internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge (4000 rpm, 20 min) and inject supernatant into LC-MS/MS.

• Calculation: Plot

  vs. time. The slope determines intrinsic clearance ( ).

Success Criteria:

• The linear reference should show

  depletion within 30 mins (High Clearance).

• The branched analog should show

  depletion (Low/Moderate Clearance).

• Control: Include Testosterone (high clearance control) to validate enzyme activity.

References

• Khalili, F., Henni, A., & East, A. L. (2009).[3] pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Journal of Chemical & Engineering Data. [Link][3]

• Organic Chemistry Portal. (2023). Synthesis of Piperazines. Organic Chemistry Portal. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 79196, 1-Ethylpiperazine. [Link]

• Kerns, E. H., & Di, L. (2008). Drug-like Properties: Concepts, Structure Design and Methods. Elsevier. (Standard reference for metabolic stability protocols).
• Anighoro, A., et al. (2015). Polypharmacology of piperazine derivatives: A review. Expert Opinion on Drug Discovery. (Discusses scaffold use in drug design).

Sources

• 1. Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]

Spectroscopic Characterization of 1-[1-(Piperidin-2-yl)ethyl]piperazine

[1][2][3][4]

Executive Summary

This guide details the spectroscopic characterization of 1-[1-(Piperidin-2-yl)ethyl]piperazine , a branched diamine scaffold often utilized as a pharmacophore in drug development (e.g., for GPCR ligands).[1][2][3][4] The structural complexity of this molecule—specifically the chiral branching at the ethyl linker and the C2-substitution on the piperidine ring —presents unique analytical challenges.[3][4]

This document compares the target compound against its most common synthetic byproducts: the linear regioisomer (1-[2-(Piperidin-2-yl)ethyl]piperazine) and the N-alkylated isomer (1-[1-(Piperidin-1-yl)ethyl]piperazine).[1][2][3][4] It provides a self-validating workflow using NMR (

H, C, 2D) and Mass Spectrometry (MS) to unambiguously confirm connectivity and stereochemistry.[1][2][3][4][5]

Structural Analysis & Comparative Strategy

The core challenge in characterizing this molecule is distinguishing the branched linker (

) from linear alternatives and confirming the attachment point on the piperidine ring (C2 vs. N1).[1][2][3][4]

Comparative Spectroscopic Profile

Feature	Target: 1-[1-(Piperidin-2-yl)ethyl]piperazine	Linear Isomer: 1-[2-(Piperidin-2-yl)ethyl]piperazine	N-Linked Isomer: 1-[1-(Piperidin-1-yl)ethyl]piperazine
Linker Topology	Branched (Methine + Methyl)	Linear (Ethylene bridge)	Branched (Methine + Methyl)
H NMR: Methyl	Doublet (d) , ppm	No doublet (or triplet if terminal)	Doublet (d), ppm
H NMR: Linker	Quartet/Multiplet (1H) , ppm	Two Triplets/Multiplets (4H)	Quartet (1H), shifted downfield ( ppm)
C NMR: Linker	Methine signal ( ppm)	Methylene signal ( ppm)	Methine signal ( ppm)
MS Fragmentation	Base peak 112 (Piperazine-ethyl cation)	Base peak 99 (Ethyl-piperidine)	Distinct -cleavage pattern
Stereochemistry	2 Chiral Centers (Diastereomers possible)	1 Chiral Center (Enantiomers only)	1 Chiral Center (Enantiomers only)

Experimental Protocols

Sample Preparation[1][2][3][4][5]

• Solvent: Deuterated Chloroform (

  ) is preferred for resolution of the aliphatic region.[3][4][5] Use DMSO- if investigating exchangeable amine protons ( ).[1][2][3][4]

• Concentration: 10–15 mg for

  H NMR; 30–50 mg for C/2D NMR.[2][3][4][5]

• Additives: Trace

  (0.00 ppm) for calibration. For resolving diastereomers, consider adding a chiral shift reagent (e.g., Eu(hfc) ) if HPLC is unavailable.[2][4][5]

Nuclear Magnetic Resonance (NMR) Workflow

This protocol is designed to be self-validating : the results of one experiment confirm the assignments of the next.[1][3][4]

• H NMR (1D):

  • Identify the methyl doublet at

    ppm.[3][4] This confirms the "1-ethyl" branching.[1][2][3][4]

  • Integrate the aromatic/olefinic region (should be empty) and the aliphatic amine region (2.0–3.5 ppm).[1][4][5]

  • Validation: If the methyl signal is a triplet, you have the linear isomer.[5]

• COSY (Correlation Spectroscopy):

  • Trace the coupling of the methyl doublet.[4] It must correlate to a single methine proton (the chiral center).[3][4][5]

  • Validation: In the linear isomer, the methylene protons correlate to each other, not to a methyl doublet.[5]

• HSQC (Heteronuclear Single Quantum Coherence):

  • Distinguish the piperidine C2 methine from the linker methine.[3][4][6]

  • The piperidine C2 carbon is typically shielded relative to the linker methine if the linker carries the electronegative piperazine.[4]

• NOESY (Nuclear Overhauser Effect):

  • Critical for Regioisomer Check: Look for spatial proximity between the linker methyl protons and the piperidine ring protons.[3][4][6]

  • C2-Linkage Confirmation: Strong NOE between linker methyl and Piperidine C3 protons.[3][4]

  • N-Linkage Rejection: Absence of NOE between linker methyl and Piperidine C2/C6 (alpha protons).[3][4][5]

Mass Spectrometry (MS) Workflow

• Ionization: ESI+ (Electrospray Ionization) or EI (Electron Impact) for fragmentation analysis.[3][4][5]

• Fragmentation Logic:

  • The branched structure facilitates

    -cleavage at the branch point.[3][4]

  • Expect a dominant fragment corresponding to the loss of the piperidine ring if the charge localizes on the piperazine nitrogen.[4]

Visualizing the Characterization Logic

The following diagram illustrates the decision tree for distinguishing the target compound from its isomers using the data generated above.

Caption: Logical workflow for distinguishing the branched target scaffold from linear isomers using 1H and 2D NMR.

Detailed Spectroscopic Data (Predicted)

Based on the fragmentation rules of piperidine alkaloids and standard chemical shifts for amine-substituted alkyl chains, the following data is expected for pure 1-[1-(Piperidin-2-yl)ethyl]piperazine .

Mass Spectrometry (ESI+)[1][2][3][4][5]

• Molecular Ion (

  ): 198.19[1][2][3][4][5]

• Key Fragments:

  • 113: [Piperazine-CH(CH3)]+ (Cleavage between linker and piperidine).[1][2][3][4][5]
  • 84: [Piperidine ring fragment] (Characteristic of unsubstituted piperidine ring).[1][3][4][5]

Infrared Spectroscopy (FT-IR)[1][2][3][4]

• NH Stretch:

  (Broad, weak).[1][2][3][4][5] Indicates secondary amines on both rings (unless N-substituted).[1][2][3][4]

• C-H Stretch:

  (Strong).[1][2][3][4] Characteristic of saturated cyclic amines (Bohlmann bands may be visible if stereochemistry allows anti-periplanar lone pair alignment).[3][4][5]

Diastereomerism Note

Because the molecule contains two chiral centers (Piperidine C2 and Linker C1), synthetic samples often exist as a mixture of diastereomers (

vs ).[2][4][5]

• Observation: In high-field NMR ( >400 MHz), you may observe two distinct sets of signals (e.g., two methyl doublets separated by <0.05 ppm).[2][3][4][5]

• Resolution: These can typically be separated via Chiral HPLC or crystallized as diastereomeric salts (e.g., with tartaric acid).[3][4][5]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2737212, 1-(2-Piperidin-1-yl-ethyl)-piperazine. Retrieved from [Link][1][2][3][4][5]

  • Context: Provides baseline physical properties and CAS data for the closely related linear isomer, essential for compar
• Context: Reference standard for the unsubstituted piperidine ring chemical shifts used in the compar

• MDPI (2024). Synthesis and Characterization of Piperazine-Linked Derivatives. Retrieved from [Link][1][2][3][4][5]

  • Context: Methodology for synthesizing and characterizing complex piperazine-linker-aryl scaffolds, validating the NMR solvent choices and workup protocols.
• Context: General principles for distinguishing 2-substituted vs 3-substituted piperidines via mass spectrometry fragmentation p

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. 1-(2-PIPERIDINOETHYL)PIPERAZINE | 22763-65-1 [chemicalbook.com]
• 3. Piperazine, 1,1'-(1,2-ethanediyl)bis- | C10H22N4 | CID 88087 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemscene.com [chemscene.com]
• 5. Synthesis, Characterization, Cytotoxicity, Cellular Imaging, Molecular Docking, and ADMET Studies of Piperazine-Linked 1,8-Naphthalimide-Arylsulfonyl Derivatives [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

1-[1-(Piperidin-2-yl)ethyl]piperazine proper disposal procedures

Executive Safety & Operational Summary

Chemical Identity: 1-[1-(Piperidin-2-yl)ethyl]piperazine CAS Number: 1461706-35-3 (Referenced as a specialized intermediate; structurally related to 1-(2-Piperidin-1-yl-ethyl)-piperazine, CAS 22763-65-1) Molecular Formula: C₁₁H₂₃N₃ Molecular Weight: 197.32 g/mol [1][2]

Proper disposal of 1-[1-(Piperidin-2-yl)ethyl]piperazine requires strict adherence to protocols for organic bases and corrosive amines .[1][2] As a molecule containing both piperidine and piperazine moieties, it exhibits high basicity and potential for severe skin/eye damage.[1][2] Inappropriate handling can lead to exothermic reactions with acids, formation of hazardous vapors, or environmental contamination.[1][2]

Core Directive: Treat this substance as a Class 8 Corrosive and a potential Respiratory/Skin Sensitizer .[2] Do not dispose of down the drain. All waste must be routed to high-temperature incineration with nitrogen oxide (NOx) scrubbing.[1][2]

Hazard Assessment & Waste Characterization

Before initiating disposal, you must characterize the waste stream.[1][2] This compound is an aliphatic polyamine, which dictates its reactivity profile.[1][2]

Parameter	Characteristic	Operational Implication
GHS Classification	Skin Corr. 1B / Eye Dam. 1	Causes severe burns.[1][2][3][4] Full PPE (nitrile gloves, face shield, lab coat) is mandatory.[1][2]
Reactivity	Strong Base	Violent reaction with acids. Do not mix with acidic waste streams.[1][2] Incompatible with strong oxidizers and acid chlorides.[1][2][5]
Physical State	Viscous Liquid or Low-Melting Solid	May adhere to container walls.[1][2] Triple-rinse empty containers with a suitable solvent (e.g., ethanol) before disposal.[1][2]
Waste Code (RCRA)	D002 (Corrosive)	Must be labeled as Hazardous Waste.[1][2] pH is likely >11.5 in aqueous solution.[1][2]
Sensitization	Potential Sensitizer	Piperazine moieties are known respiratory sensitizers.[1][2] Avoid dust/aerosol generation.[1][2][6]

Critical Warning: Do not attempt to neutralize large quantities of this amine in the laboratory fume hood.[2] The heat of neutralization can be extreme, potentially causing "boil-over" or releasing hazardous amine vapors.[1][2]

Disposal Workflow & Decision Tree

The following logic gate ensures the correct segregation of waste streams to prevent incompatible mixtures (e.g., mixing amines with nitric acid waste, which can be explosive).

Figure 1: Decision matrix for segregating amine waste based on solvent compatibility.

Detailed Operational Procedures

Protocol A: Liquid Waste Disposal

Applicability: Pure liquid compound or solutions in ethanol, methanol, DMSO, or water.[2]

• Container Selection: Use High-Density Polyethylene (HDPE) or glass containers.[1][2] Avoid metal containers (aluminum/zinc), as amines can corrode them or react to form hydrogen gas.[1][2]

• Segregation: Ensure the waste container is explicitly labeled "Organic Base" or "Alkaline Waste."[1][2]

  • Prohibited: Do not add to "General Organic Waste" if that stream contains acids or oxidizers.[1][2]

• Transfer:

  • Perform all transfers in a functioning fume hood.[1][2]

  • Use a funnel to prevent spills on the container threads.[1][2]

• Labeling:

  • Primary Constituent: 1-[1-(Piperidin-2-yl)ethyl]piperazine.[1][2]

  • Hazard Checkboxes: Corrosive, Toxic.[2]

  • pH: >12 (if aqueous).[2]

Protocol B: Solid Waste & Contaminated Debris

Applicability: Weighing boats, contaminated gloves, paper towels, or solid residue.[2]

• Containment: Place items immediately into a clear polyethylene bag (minimum 2 mil thickness).

• Double-Bagging: Seal the first bag with tape, then place it inside a second bag or a wide-mouth HDPE jar.

• Sharps: If needles/syringes were used, they must go into a rigid biohazard/sharps container labeled "Chemically Contaminated Sharps."[1][2] Do not recap needles.

Protocol C: Empty Container Management

Applicability: Original reagent bottles.[2]

• Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., ethanol or water).[1][2]

• Rinsate Disposal: Pour the rinsate into the Liquid Waste (Protocol A) container.[1][2] Do not pour down the drain.

• Defacing: Cross out the original label and mark "Empty - Triple Rinsed."[1][2]

• Disposal: Discard the bottle as standard lab glass trash (if local regulations permit) or reuse for waste collection of the same substance.

Emergency Spill Response

If a spill occurs during the disposal process, immediate action is required to prevent injury and facility contamination.[1][2]

Scenario	Immediate Action	Clean-up Material
Minor Spill (<10 mL)	Evacuate area 5ft. Don PPE.[1][2]	Use Amphoteric Absorbent (e.g., Neutrasorb®) or dry sand/vermiculite.[1][2] Do not use paper towels (combustible).[1][2]
Major Spill (>100 mL)	Evacuate lab. Call EHS.[1][2]	Professional HazMat response required.[1][2]
Skin Contact	Wash immediately for 15 min.[1][2][6]	Water (Safety Shower/Sink).[1][2][6] Do not use vinegar (exothermic risk).[1][2]
Eye Contact	Rinse for 15 min.	Eyewash station. Hold eyelids open. Seek ER immediately.

Regulatory Compliance & Documentation

• US EPA (RCRA): This compound is not explicitly P-listed or U-listed, but it meets the characteristic of Corrosivity (D002) .[1][2]

• Transport (DOT):

  • Proper Shipping Name: Polyamines, liquid, corrosive, n.o.s.[1][2] (contains 1-[1-(Piperidin-2-yl)ethyl]piperazine).[1][2]

  • UN Number: UN 2735.[2]

  • Hazard Class: 8.

  • Packing Group: II or III (Assume II for safety).[2]

Documentation Requirement: Maintain a log of waste accumulation start dates.[2] Waste must typically be removed from the satellite accumulation area within 90 days (depending on generator status).[1][2]

References

• National Center for Biotechnology Information. (2025).[1][2] PubChem Compound Summary for CID 2737212, 1-(2-Piperidin-1-yl-ethyl)-piperazine. Retrieved October 26, 2025, from [Link][1][2]

• U.S. Environmental Protection Agency. (2025). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[2] Retrieved October 26, 2025, from [Link][1][2]

Sources

• 1. Piperazine, 1,1'-(1,2-ethanediyl)bis- | C10H22N4 | CID 88087 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Piperidine - Wikipedia [en.wikipedia.org]
• 3. fishersci.com [fishersci.com]
• 4. nj.gov [nj.gov]
• 5. southwest.tn.edu [southwest.tn.edu]
• 6. fishersci.com [fishersci.com]